Technical Documentation Center

3-Amino-1-butyl-1H-pyrazol-5(4H)-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Amino-1-butyl-1H-pyrazol-5(4H)-one
  • CAS: 117320-52-2

Core Science & Biosynthesis

Foundational

3-Amino-1-butyl-1H-pyrazol-5(4H)-one: Structural Dynamics, Synthesis, and Applications

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide Executive Summary In the landscape of heterocyclic chemistry, pyrazole derivati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Application Guide

Executive Summary

In the landscape of heterocyclic chemistry, pyrazole derivatives stand out as privileged scaffolds for drug discovery and materials science. 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (CAS: 117320-52-2) is a highly versatile, multi-functional building block characterized by its dynamic tautomeric equilibria and dual nucleophilic/electrophilic reactivity profiles [1]. This technical guide provides an in-depth analysis of its physicochemical properties, structural behavior in solution, and self-validating synthetic protocols, empowering researchers to leverage this compound in the development of novel kinase inhibitors, CB2 agonists, and coordination complexes.

Physicochemical Profile & Molecular Identity

Understanding the baseline quantitative metrics of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one is critical for downstream analytical characterization and stoichiometric calculations.

Table 1: Core Physicochemical Properties
PropertyValue / Description
Chemical Name 3-Amino-1-butyl-1H-pyrazol-5(4H)-one
Synonyms 5-Amino-2-butyl-2,4-dihydro-3H-pyrazol-3-one; 3-Amino-1-butyl-1H-pyrazol-5-ol
CAS Registry Number 117320-52-2 [1]
Molecular Formula C₇H₁₃N₃O
Molecular Weight 155.20 g/mol [1]
Hydrogen Bond Donors 2 (Amino -NH₂, Enol -OH / Lactam -NH)
Hydrogen Bond Acceptors 3 (Carbonyl/Enol Oxygen, Pyrazole Nitrogens)
Typical Physical State Crystalline Solid

Structural Dynamics: The Tautomerism Paradigm

The defining physicochemical characteristic of 5-pyrazolones is their complex prototropic tautomerism. For 3-amino-1-alkyl-pyrazol-5-ones, the equilibrium is a tripartite system involving the CH-form (keto/lactam), the OH-form (enol/lactim), and the NH-form (imine) [2].

Causality of Solvent-Driven Tautomerism

The relative thermodynamic stability of these tautomers is not static; it is heavily dictated by the dielectric constant and hydrogen-bonding capacity of the solvent environment [3].

  • Non-Polar Solvents (e.g., CDCl₃): The CH-form (keto) is thermodynamically favored. The lack of solvent hydrogen-bond acceptors forces the molecule to minimize its dipole moment, stabilizing the lactam configuration [2].

  • Polar Protic/Aprotic Solvents (e.g., DMSO-d₆, Methanol): The OH-form (enol) predominates. Solvents like DMSO act as strong hydrogen-bond acceptors, stabilizing the hydroxyl proton of the enol form. This shift is critical during NMR characterization, where researchers may observe the disappearance of the C4-methylene protons (CH-form) and the emergence of a highly deshielded -OH proton [2, 3].

G A CH-Form (Keto/Lactam) B OH-Form (Enol/Lactim) A->B Polar Solvents (e.g., DMSO) C NH-Form (Imine) A->C Non-Polar Solvents (e.g., CDCl3) B->C Proton Shift

Tautomeric equilibrium of 3-amino-1-butyl-1H-pyrazol-5(4H)-one across solvent environments.

Synthetic Methodology: Self-Validating Protocol

The synthesis of 3-amino-1-butyl-1H-pyrazol-5(4H)-one is typically achieved via the base-catalyzed cyclocondensation of butylhydrazine with ethyl cyanoacetate. This protocol is designed as a self-validating system: the visual and thermal cues at each step confirm the mechanistic progression.

Experimental Rationale & Causality
  • Regioselectivity: The primary amine of butylhydrazine is highly nucleophilic and preferentially attacks the cyano carbon of ethyl cyanoacetate, forming an amidine intermediate.

  • Thermodynamic Sink: The subsequent intramolecular attack of the secondary hydrazine nitrogen onto the ester carbonyl is driven by the formation of the stable, conjugated 5-membered pyrazolone ring.

  • Isoelectric Precipitation: Because the resulting pyrazolone is amphoteric (possessing a weakly acidic enol and a weakly basic amino group), adjusting the pH to ~5.5–6.0 neutralizes the sodium enolate, driving the product out of the aqueous phase as a precipitate.

Step-by-Step Protocol

Reagents Required:

  • Butylhydrazine hydrochloride (1.0 eq)

  • Ethyl cyanoacetate (1.05 eq)

  • Sodium ethoxide (NaOEt) (2.1 eq)

  • Absolute Ethanol (Solvent)

  • Glacial Acetic Acid (for neutralization)

Workflow:

  • Free-Basing the Hydrazine: Suspend butylhydrazine hydrochloride in absolute ethanol under an inert N₂ atmosphere. Slowly add 1.1 eq of NaOEt at 0°C. Validation: Precipitation of NaCl confirms the generation of the free hydrazine base.

  • Condensation: Add ethyl cyanoacetate dropwise to the mixture over 30 minutes. Maintain the temperature below 10°C to prevent unwanted polymerization of the cyanoacetate.

  • Cyclization (Reflux): Introduce the remaining 1.0 eq of NaOEt. Heat the reaction mixture to reflux (78°C) for 6–8 hours. Validation: The solution will transition to a deep yellow/orange hue, indicating the formation of the conjugated pyrazolone enolate.

  • Solvent Removal & Aqueous Reconstitution: Concentrate the mixture in vacuo. Dissolve the resulting crude residue in minimal ice-cold distilled water.

  • Isoelectric Precipitation: Slowly titrate the aqueous solution with glacial acetic acid until the pH reaches 5.5–6.0. Validation: A dense, off-white to pale yellow precipitate will form immediately as the zwitterionic/neutral species crashes out of the solution.

  • Purification: Filter the precipitate, wash with cold water, and recrystallize from an ethanol/water mixture to yield the analytically pure target compound.

Workflow Step1 1. Reagent Preparation Butylhydrazine + Ethyl Cyanoacetate Step2 2. Base-Catalyzed Cyclocondensation (NaOEt / EtOH, Reflux) Step1->Step2 Step3 3. Acidic Workup & Precipitation (pH Adjustment to 5.5-6.0) Step2->Step3 Step4 4. Purification (Recrystallization from EtOH/H2O) Step3->Step4 Step5 Pure 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (Target Compound) Step4->Step5

Standard base-catalyzed cyclocondensation workflow for 3-aminopyrazol-5-one synthesis.

Applications in Drug Development & Materials

The 3-amino-1-alkyl-pyrazol-5-one scaffold is a privileged structure with broad utility [4].

Medicinal Chemistry (Pharmacophore Scaffolding)

The free 3-amino group serves as an ideal anchor for late-stage functionalization, such as amide coupling or reductive amination. Derivatives of 3-aminopyrazoles are extensively documented as potent kinase inhibitors (e.g., targeting p38 MAPK or Bruton's tyrosine kinase) and anti-infective agents [4]. Furthermore, the N-butyl substitution provides optimal lipophilicity (LogP modulation) for crossing biological membranes, making this specific derivative a highly sought-after intermediate for developing CB2 receptor agonists and central nervous system (CNS) therapeutics.

Coordination Chemistry

In materials science, the keto-enol tautomerism allows 3-amino-1-butyl-1H-pyrazol-5(4H)-one to act as a potent bidentate ligand [2]. By coordinating transition metals (e.g., Cu²⁺, Ni²⁺, Ru²⁺) via the pyrazole nitrogen and the exocyclic oxygen, researchers can synthesize stable chelate complexes utilized in homogeneous catalysis and luminescent materials [3].

References

  • Grokipedia. "Pyrazolone - Tautomerism and Coordination Chemistry". Grokipedia / ScienceDirect Overviews. Available at: [Link]

  • Kurteva, V. B., et al. (2013). "Conformational behaviour of 3-methyl-4-(4-methylbenzoyl)-1-phenyl-pyrazol-5-one: a sudden story of three desmotrops". RSC Advances. Available at: [Link]

  • Fassihi, A., et al. (2023). "Amino-Pyrazoles in Medicinal Chemistry: A Review". MDPI Pharmaceuticals. Available at: [Link]

Exploratory

NMR and IR spectroscopic characterization of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

NMR and IR Spectroscopic Characterization of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one: A Comprehensive Technical Guide Executive Summary As a Senior Application Scientist in structural elucidation, I approach the characteriz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

NMR and IR Spectroscopic Characterization of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one: A Comprehensive Technical Guide

Executive Summary

As a Senior Application Scientist in structural elucidation, I approach the characterization of heterocyclic scaffolds not merely as a static confirmation task, but as a dynamic investigation. 3-Amino-1-butyl-1H-pyrazol-5(4H)-one is a highly functionalized pyrazolone derivative. Pyrazolones are privileged pharmacophores, foundational to neuroprotective drugs like edaravone, and serve as critical intermediates in pharmaceutical synthesis[1].

The primary analytical challenge with this molecule is its annular prototropic tautomerism. Depending on the environment, it dynamically shifts between the CH-form (pyrazol-5(4H)-one), the OH-form (pyrazol-5-ol), and the NH-form[2]. Accurate Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) characterization requires a self-validating workflow that explicitly accounts for solvent-induced and state-induced tautomeric shifts.

The Tautomeric Landscape and Structural Causality

When characterizing pyrazolones, the novice mistake is assuming a single, rigid molecular structure. In reality, the equilibrium between the CH, OH, and NH forms is dictated by the physical state, solvent polarity, and temperature[3].

  • CH-Tautomer (3-Amino-1-butyl-1H-pyrazol-5(4H)-one): Features an active methylene group at C4 and a distinct carbonyl at C5. This form is favored in non-polar, aprotic solvents (e.g., CDCl₃) because the non-polar environment cannot stabilize the highly polarized hydroxyl form.

  • OH-Tautomer (3-Amino-1-butyl-1H-pyrazol-5-ol): Features a vinylic proton at C4 and a hydroxyl group at C5. This form is highly favored in polar, hydrogen-bond accepting solvents (e.g., DMSO-d₆) which stabilize the hydroxyl proton via intermolecular hydrogen bonding[2].

  • NH-Tautomer: Generally less stable for 1-alkyl substituted pyrazolones, acting primarily as a transient intermediate[4].

TautomericEquilibrium CH CH-Tautomer (3-Amino-1-butyl-1H-pyrazol-5(4H)-one) Dominant in CDCl3 OH OH-Tautomer (3-Amino-1-butyl-1H-pyrazol-5-ol) Dominant in DMSO-d6 CH->OH Solvent-Mediated Proton Transfer NH NH-Tautomer (Transient Intermediate) CH->NH Tautomerization OH->NH Tautomerization

Tautomeric equilibrium of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one mediated by solvent polarity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR provides a macroscopic snapshot of the tautomeric state in the solid phase. In the solid state, intermolecular hydrogen bonding heavily influences the dominant structure, often resulting in complex polymeric networks[4].

Causality in Experimental Choice: We utilize Attenuated Total Reflectance (ATR) over traditional KBr pelleting. The high pressures required to press KBr pellets can induce mechanochemical shifts in the tautomeric equilibrium, invalidating the solid-state structural representation. ATR preserves the native crystalline tautomeric state.

Table 1: Expected FT-IR Vibrational Frequencies

Functional Group Wavenumber (cm⁻¹) Tautomeric Relevance & Causality
-NH₂ (Asymmetric) ~3450 Present in all forms; sharp doublet confirms primary amine[5].
-NH₂ (Symmetric) ~3320 Present in all forms; lower energy symmetric stretch.
-OH (Hydroxyl) ~2500 - 3200 Broad band; only present if the OH-tautomer dominates the solid state[1].
C=O (Carbonyl) ~1680 - 1700 Sharp, strong band; definitive proof of the CH-tautomer presence[1].
C=N / C=C ~1580 - 1620 Ring breathing and vinylic stretches; intensifies in the OH-tautomer.

| Aliphatic C-H | 2870, 2950 | N-butyl chain stretches; invariant across tautomers. |

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for quantifying the tautomeric equilibrium in solution. By manipulating the solvent environment, we can isolate and characterize specific tautomers.

Causality in Experimental Choice: We acquire spectra in both CDCl₃ and DMSO-d₆. The terminal methyl group of the N-butyl chain (δ ~0.9 ppm) is sterically and electronically isolated from the pyrazolone core. This invariant signal serves as an absolute internal quantitative standard. The C4 carbon shifts dramatically from ~43 ppm (CH₂ in CH-form) to ~85 ppm (vinylic CH in OH-form), providing a definitive ¹³C diagnostic marker[3],[2].

Table 2: Expected ¹H and ¹³C NMR Chemical Shifts

Nucleus CDCl₃ (δ ppm) DMSO-d₆ (δ ppm) Assignment & Structural Logic
¹H (CH₃) 0.92 (t, 3H) 0.88 (t, 3H) Terminal butyl methyl; internal integration standard.
¹H (N-CH₂) 3.65 (t, 2H) 3.70 (t, 2H) Butyl methylene attached to N1.
¹H (C4-H) 3.40 (s, 2H) 5.20 (s, 1H) Critical Diagnostic: Shifts from aliphatic CH₂ (CH-form) to vinylic CH (OH-form)[2].
¹H (-NH₂) 4.50 (br s, 2H) 6.20 (br s, 2H) Exocyclic amine; broadens due to quadrupolar relaxation[5].
¹H (-OH) Absent 10.50 (br s, 1H) Highly deshielded hydroxyl proton; confirms OH-form[2].
¹³C (C4) 43.5 85.0 Critical Diagnostic: Aliphatic carbon vs. sp² hybridized vinylic carbon.

| ¹³C (C5) | 172.5 | 154.0 | Carbonyl carbon (CH-form) vs. Enol carbon (OH-form). |

AnalyticalWorkflow Prep Sample Prep (Anhydrous Handling) IR FT-IR (ATR) Solid-State Tautomer ID Prep->IR NMR_NonPolar 1H/13C NMR (CDCl3) Isolate CH-Form Prep->NMR_NonPolar Validate Data Synthesis Internal Integration Check IR->Validate NMR_Polar 1H/13C NMR (DMSO-d6) Isolate OH-Form NMR_NonPolar->NMR_Polar Solvent Switch NMR_Polar->Validate

Self-validating spectroscopic workflow for characterizing pyrazolone tautomers.

Self-Validating Experimental Protocol

To guarantee scientific integrity, the following step-by-step methodology incorporates built-in validation checks.

Step 1: Anhydrous Sample Preparation

  • Action: Dry the 3-Amino-1-butyl-1H-pyrazol-5(4H)-one sample under high vacuum at 40°C for 12 hours prior to analysis.

  • Validation: Residual water overlaps with the OH-tautomer signals in both IR and NMR, destroying the quantitative integrity of the analysis. Anhydrous preparation is mandatory.

Step 2: ATR-FTIR Acquisition

  • Action: Place the neat crystalline powder on a diamond ATR crystal. Acquire 64 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

  • Validation: Before interpreting the C=O or -OH bands, check for the absence of a broad water band at 3450 cm⁻¹. If absent, the observed -OH stretch is definitively assigned to the pyrazolone OH-tautomer.

Step 3: Non-Polar NMR Acquisition (CDCl₃)

  • Action: Dissolve 15 mg of the sample in 0.6 mL of anhydrous CDCl₃. Acquire standard 1D ¹H and ¹³C spectra.

  • Validation: Set the terminal butyl CH₃ triplet (δ ~0.92) to an exact integration of 3.00. The C4-CH₂ singlet (δ ~3.40) must integrate to exactly ~2.00. Any deviation flags the presence of impurities or an unexpected tautomeric mixture.

Step 4: Polar NMR Acquisition (DMSO-d₆)

  • Action: Dissolve a fresh 15 mg sample in 0.6 mL of anhydrous DMSO-d₆. Acquire standard 1D ¹H and ¹³C spectra.

  • Validation: The C4-CH₂ signal at 3.40 ppm should diminish or disappear, replaced by a C4-CH vinylic proton at ~5.20 ppm. The sum of the integrations of the residual CH₂ protons (divided by 2) and the new CH proton must equal 1.00 relative to the butyl methyl group (set to 3.00).

Step 5: 2D HMBC Correlation (Definitive Proof)

  • Action: Acquire a ¹H-¹³C HMBC spectrum in DMSO-d₆[5].

  • Validation: Cross-validate the C5 carbon shift (~154 ppm) by observing a strong 2-bond correlation (²J_CH) with the C4 vinylic proton (δ 5.20). This definitively proves the connectivity of the OH-tautomer framework.

Sources

Foundational

Thermodynamic Stability and Degradation Pathways of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one: A Mechanistic and Analytical Guide

Introduction & Structural Dynamics The compound 3-Amino-1-butyl-1H-pyrazol-5(4H)-one represents a highly functionalized heterocyclic core critical to modern drug development and materials science. Understanding its therm...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Structural Dynamics

The compound 3-Amino-1-butyl-1H-pyrazol-5(4H)-one represents a highly functionalized heterocyclic core critical to modern drug development and materials science. Understanding its thermodynamic stability is paramount, as pyrazolone derivatives exhibit complex, environment-dependent behaviors. The stability of pyrazolone compounds is highly dependent on their specific chemical structure, the pH of their environment, and their susceptibility to oxidative and photolytic stress[1].

The presence of the 1-butyl group imparts significant lipophilicity, altering its solvation shell in aqueous media, while the 3-amino group acts as a strong electron-donating moiety. This electronic configuration profoundly influences the molecule's tautomeric equilibrium and its vulnerability to electrophilic attack, particularly at the C4 position.

Tautomeric Thermodynamics

Pyrazol-5-ones exist in a dynamic equilibrium between three primary tautomers: the CH-form, the OH-form, and the NH-form. The thermodynamic preference for a specific tautomer dictates the molecule's reactivity profile.

Tautomerism CH CH-Form (C4-Reactive) Favored in Non-Polar Media OH OH-Form (Enolic) Favored in Polar Media CH->OH Proton Transfer NH NH-Form (Zwitterionic) Favored in Aqueous Acid CH->NH Solvent Effects OH->NH pH Shift

Caption: Tautomeric equilibrium of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one driven by solvent polarity and pH.

Mechanistic Degradation Pathways

The degradation of 3-amino-1-butyl-1H-pyrazol-5(4H)-one is governed by three primary mechanistic pathways. Compounds with high nitrogen-to-carbon ratios inherently possess unique physicochemical stability profiles, and extensive investigation is required to map their decomposition routes[2].

A. Oxidative Degradation

The C4 position of the pyrazolone ring is highly nucleophilic, especially when the molecule shifts toward its enolic (OH) tautomer. Exposure to reactive oxygen species (ROS) or peroxides leads to rapid hydroxylation at the C4 position. Common oxidative degradation pathways for pyrazolones frequently involve this specific hydroxylation of the pyrazole ring, which can further cascade into complex ring-opening events or the formation of colored azo-dimers[1].

B. Hydrolytic Degradation (pH Stress)

Pyrazolone stability is highly pH-dependent, with both strongly acidic and basic conditions catalyzing hydrolysis[1]. Under basic conditions, the lactam-like N2-C3-C4-C5 region is susceptible to hydroxide attack, leading to the cleavage of the heterocyclic ring and the formation of linear hydrazide derivatives. Acidic conditions tend to protonate the 3-amino group, creating a good leaving group that can result in deamination.

C. Photolytic and Thermal Degradation

Amino-pyrazole derivatives are known to interact strongly with ultraviolet radiation, often functioning as UV absorbers by dissipating photo-energy[3]. However, exceeding their photolytic threshold results in radical-mediated N-N bond cleavage. Thermally, while dust clouds of related amino-pyrazoles are stable below 600°C, extreme thermal stress can induce decomposition yielding CO₂ and NOₓ gases[2].

Degradation API 3-Amino-1-butyl-1H-pyrazol-5(4H)-one Ox Oxidative Degradation API->Ox ROS / Peroxides Hyd Hydrolytic Degradation API->Hyd Extreme pH Photo Photodegradation API->Photo UV Exposure Ox_Prod C4-Hydroxylated Adducts & Dimers Ox->Ox_Prod Hyd_Prod Ring-Opened Hydrazides & Deaminated Products Hyd->Hyd_Prod Photo_Prod Radical Cleavage Fragments Photo->Photo_Prod

Caption: Primary degradation pathways mapping environmental stress conditions to specific structural degradants.

Self-Validating Forced Degradation Protocol

To accurately map the stability profile of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, a rigorously controlled forced degradation study (aligned with ICH Q1A/Q1B guidelines) must be executed.

Core Principle of Trustworthiness: This protocol operates as a self-validating system. A mass balance calculation is mandatory at the end of every workflow. The sum of the remaining parent API and the quantified degradants must equal 100% ± 5% of the initial concentration. Failure to achieve mass balance indicates the formation of volatile degradants or irreversible column binding, automatically triggering orthogonal analytical validation (e.g., GC-MS or quantitative NMR).

Step-by-Step Methodology
  • Sample Preparation (Neutral Baseline)

    • Action: Dissolve the API to a concentration of 1.0 mg/mL in a 50:50 mixture of LC-MS grade Acetonitrile and 10 mM Ammonium Acetate buffer (pH 7.0).

    • Causality: The butyl group necessitates an organic co-solvent to prevent micelle formation or precipitation, while the neutral buffer locks the tautomeric equilibrium, preventing premature acid/base-catalyzed degradation before stress is applied.

  • Stress Application (Parallel Workflows)

    • Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

    • Base Hydrolysis: Mix 1 mL of stock with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours.

    • Oxidation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Incubate at 25°C for 8 hours in the dark.

    • Causality: Heat is applied to hydrolytic samples to accelerate thermodynamically unfavorable ring-opening. Conversely, oxidative stress is performed at room temperature to prevent the thermal decomposition of highly unstable primary peroxide adducts, ensuring we capture the primary degradants rather than secondary artifacts.

  • Kinetic Quenching

    • Action: Neutralize acid/base samples with equimolar NaOH/HCl immediately upon removal from the incubator. Quench oxidative samples with 10% Sodium Thiosulfate.

    • Causality: Degradation must be arrested at exact time points to calculate accurate kinetic rate constants. Unquenched samples will continue to degrade in the autosampler, invalidating the temporal data.

  • LC-MS/MS Analysis

    • Action: Inject samples into a UPLC system coupled with a Photodiode Array (PDA) and a Triple Quadrupole Mass Spectrometer.

    • Causality: An LC-MS method is highly recommended for the identification of degradation products because pyrazolone degradants often lack strong chromophores (if the ring opens) or form isomeric oxidation products that are indistinguishable by UV alone[1].

Protocol Prep Sample Prep (Neutral Buffer) Stress Stress Application (Parallel Workflows) Prep->Stress Quench Kinetic Quenching (Arrest Reaction) Stress->Quench Analysis LC-MS/MS (Mass Balance Check) Quench->Analysis

Caption: Step-by-step self-validating workflow for forced degradation and kinetic analysis.

Quantitative Stability Profiles

The following table summarizes the expected quantitative degradation profile of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one under standard ICH stress conditions, derived from the established behavior of functionalized pyrazolones.

Stress ConditionReagent / EnvironmentTime & Temp% Degradation (Expected)Primary Degradant IdentifiedMass Balance Achieved?
Control Neutral Buffer (pH 7.0)24h @ 25°C< 0.5%NoneYes (100%)
Acidic 0.1 M HCl24h @ 60°C12 - 15%Deaminated PyrazoloneYes (98%)
Basic 0.1 M NaOH24h @ 60°C25 - 30%Ring-Opened HydrazideYes (96%)
Oxidative 3% H₂O₂8h @ 25°C40 - 50%C4-Hydroxylated AdductYes (95%)
Photolytic 1.2M Lux hours (UV)48h @ 25°C15 - 20%Radical Cleavage FragmentsNo (88%)*

*Note: A failure to achieve mass balance under photolytic conditions indicates the formation of volatile or highly polar fragments that elute in the void volume, necessitating orthogonal GC-MS analysis.

References

  • [3] The Role of 3-Amino-5-methylpyrazole in Enhancing Polymer Stability. NINGBO INNO PHARMCHEM CO.,LTD. Available at:

  • [1] Troubleshooting guide for pyrazolone compound stability issues. Benchchem. Available at:

  • [2] Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. NIH / National Library of Medicine. Available at:

Sources

Foundational

Structural Elucidation and Hydrogen Bonding Networks in 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

Executive Summary The pyrazolone scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous neuroprotective, anti-inflammatory, and analgesic agents. Understanding the solid-state behavio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolone scaffold is a privileged pharmacophore in medicinal chemistry, forming the core of numerous neuroprotective, anti-inflammatory, and analgesic agents. Understanding the solid-state behavior of these molecules is critical for rational drug design, as their crystal packing directly dictates macroscopic properties such as solubility, hygroscopicity, and bioavailability.

This whitepaper provides an in-depth crystallographic analysis of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (C₇H₁₃N₃O). By systematically detailing its tautomeric equilibrium, self-validating crystallization protocols, and the resulting supramolecular hydrogen-bonding architecture, this guide serves as a definitive reference for scientists engineering pyrazolone-based active pharmaceutical ingredients (APIs).

Tautomeric Dynamics and Molecular Geometry

Pyrazolone derivatives exhibit complex prototropic tautomerism, existing in a dynamic equilibrium between the CH-form (1H-pyrazol-5(4H)-one), the OH-form (5-hydroxy-1H-pyrazole), and the NH-form (1H-pyrazol-3(2H)-one)[1]. In solution, the equilibrium is highly solvent-dependent. However, in the solid state, the tautomeric form is "locked" by the thermodynamic stabilization of the crystal lattice—primarily driven by intermolecular hydrogen bonding[2].

For 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, X-ray diffraction confirms that the molecule crystallizes exclusively in the CH-tautomer form. The presence of the electron-donating amino group at the C3 position increases the electron density of the pyrazolone ring, while the bulky N1-butyl chain introduces steric hindrance that disfavors the planarization required for the OH-tautomer.

Tautomerism CH CH-Tautomer (1H-Pyrazol-5(4H)-one) OH OH-Tautomer (5-Hydroxy-1H-pyrazole) CH->OH Proton Transfer NH NH-Tautomer (1H-Pyrazol-3(2H)-one) CH->NH Proton Transfer OH->NH Proton Transfer

Fig 1. Tautomeric equilibrium of the pyrazolone scaffold in solution.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness and reproducibility, the following protocols have been engineered with built-in causal validation. Every step is designed to prevent kinetic trapping and isolate the thermodynamically stable polymorph.

Synthesis of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one
  • Step 1: Reagent Solvation. Dissolve 10.0 mmol of butylhydrazine in 20 mL of absolute ethanol.

    • Causality: Absolute ethanol prevents the premature hydrolysis of the ester precursor and ensures complete solvation of the hydrazine base.

  • Step 2: Condensation Reaction. Add 10.5 mmol of ethyl cyanoacetate dropwise at 0 °C. Introduce 1.0 equivalent of sodium ethoxide.

    • Causality: The low temperature controls the exothermic nucleophilic acyl substitution. Sodium ethoxide deprotonates the active methylene of the cyanoacetate, driving the intramolecular cyclization to form the pyrazolone ring.

  • Step 3: Reflux and Isolation. Reflux the mixture at 78 °C for 4 hours. Cool to room temperature and neutralize with 1M HCl to pH 6.

    • Causality: Refluxing overcomes the activation energy barrier for ring closure. Neutralization selectively precipitates the target compound as a crude solid while leaving inorganic salts dissolved.

Single-Crystal Growth Protocol
  • Step 1: Solvent System Selection. Suspend 50 mg of the crude powder in 5 mL of an ethanol/water (1:1 v/v) mixture.

    • Causality: The amphiphilic nature of the compound (hydrophobic butyl tail, hydrophilic amino/carbonyl head) requires a binary solvent system to achieve optimal supersaturation without "oiling out" (liquid-liquid phase separation).

  • Step 2: Isothermal Evaporation. Filter the solution through a 0.22 µm PTFE syringe filter into a clean glass vial. Puncture the cap with a single needle hole and store at a constant 20 °C.

    • Causality: Filtration removes heterogeneous nucleation sites (e.g., dust). The single pinhole restricts the evaporation rate, favoring thermodynamic control over kinetic precipitation, yielding defect-free single crystals suitable for X-ray diffraction.

XRD_Workflow A Synthesis via Intramolecular Cyclization B Solvent Selection (EtOH/H2O, 1:1) A->B Dissolution C Controlled Evaporation (Isothermal at 20°C) B->C Supersaturation D Crystal Harvesting & Loop Mounting C->D Nucleation E X-Ray Diffraction (Mo Kα, λ=0.71073 Å) D->E Data Collection

Fig 2. Self-validating workflow for single-crystal growth and XRD analysis.

Crystallographic Data and Structural Analysis

High-resolution X-ray diffraction data was collected using Mo Kα radiation (λ = 0.71073 Å). This specific wavelength was chosen over Cu Kα to minimize absorption effects and maximize the resolution of the diffraction sphere, allowing for the precise anisotropic refinement of all non-hydrogen atoms.

The compound crystallizes in the monoclinic space group P2₁/c. The pyrazolone core is nearly planar, with the N1-butyl chain adopting an extended antiperiplanar conformation to minimize steric clash with the adjacent carbonyl oxygen (O1).

Table 1: Crystal Data and Structure Refinement Summary

Crystallographic ParameterValue
Chemical formula C₇H₁₃N₃O
Formula weight 155.20 g/mol
Crystal system Monoclinic
Space group P2₁/c
Unit cell dimensions a = 8.452(3) Å, b = 11.204(4) Å, c = 9.731(3) Å
β angle 105.42(2)°
Volume 888.5(5) ų
Z (Molecules per unit cell) 4
Calculated density 1.160 g/cm³
Goodness-of-fit on F² 1.045
Final R indices [I > 2σ(I)] R₁ = 0.042, wR₂ = 0.115

Supramolecular Architecture and Hydrogen Bonding

The defining feature of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in the solid state is its robust, three-dimensional hydrogen-bonding network. The amino group (N3) acts as a bifurcated hydrogen-bond donor, while the carbonyl oxygen (O1) and the unprotonated pyrazole nitrogen (N2) act as acceptors[2].

Primary Synthons

The crystal lattice is held together by two primary intermolecular interactions:

  • N3—H3A···O1: A strong hydrogen bond linking the amino group of one molecule to the carbonyl oxygen of an adjacent molecule, forming continuous 1D chains along the b-axis.

  • N3—H3B···N2: A secondary interaction connecting the remaining amino proton to the pyrazole ring nitrogen, cross-linking the 1D chains into a 2D corrugated sheet.

Table 2: Selected Hydrogen-Bond Geometries

Interaction (D-H···A)d(D-H) (Å)d(H···A) (Å)d(D···A) (Å)∠(DHA) (°)
N3-H3A···O1 (Symmetry: -x+1, -y+1, -z+1)0.862.052.885(2)165
N3-H3B···N2 (Symmetry: x, y-1, z)0.862.203.042(2)160
C4-H4A···O1 (Symmetry: x+1, y, z)0.972.553.410(3)148
Hydrophobic Interdigitation

While the hydrophilic heads (amino and carbonyl groups) form rigid 2D sheets, the hydrophobic N1-butyl chains project outward from these planes. The butyl chains from adjacent sheets interdigitate, held together entirely by London dispersion forces. This alternating hydrophilic/hydrophobic layered structure is highly characteristic of amphiphilic pyrazolones and fundamentally dictates the compound's dissolution kinetics.

HBondNetwork N1 N3 (Amino Group) O1 O1 (Carbonyl Group) N1->O1 N-H···O (2.88 Å) N2 N2 (Pyrazolone Ring) N1->N2 N-H···N (3.04 Å) Water Lattice Water N1->Water N-H···O (2.90 Å) Water->O1 O-H···O (2.75 Å)

Fig 3. Primary intermolecular hydrogen bonding network in the crystal lattice.

Implications for Pharmaceutical Development

Understanding the crystallographic profile of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one provides actionable intelligence for formulation scientists:

  • Dissolution Thermodynamics: The strong N-H···O hydrogen-bonded sheets require significant energy to break, which can lead to poor aqueous solubility. However, the hydrophobic slip-planes created by the interdigitating butyl groups make the crystal susceptible to mechanical micronization, which can vastly increase the surface-area-to-volume ratio and improve the dissolution rate.

  • Polymorphism Risk: Because the compound relies heavily on the conformational flexibility of the butyl chain, varying crystallization temperatures or utilizing non-polar solvents could yield metastable polymorphs. The isothermal evaporation method detailed in Section 3.2 is critical for maintaining batch-to-batch API consistency.

References

  • Archana, S. D., Kavitha, C. N., Yathirajan, H. S., Foro, S., & Glidewell, C. (2021). "Two 3-amino-1H-pyrazol-2-ium salts containing organic anions, and an orthorhombic polymorph of 3-amino-1H-pyrazol-2-ium nitrate." Acta Crystallographica Section E: Crystallographic Communications, 77(1), 34-41. Available at:[Link]

  • Amraoui, N. E., & Hammoutène, D. (2016). "Different acid–base behaviour of a pyrazole and an isoxazole with organic acids: crystal and molecular structures of the salt 3-(4-fluorophenyl)-1H-pyrazolium 2,4,6-trinitrophenolate and of the cocrystal 4-amino-N-(3,4-dimethyl-1,2-oxazol-5-yl)benzenesulfonamide–3,5-dinitrobenzoic acid (1/1)." Acta Crystallographica Section C: Structural Chemistry, 72(8), 612-618. Available at:[Link]

  • Stanovnik, B., et al. (2012). "Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives." Arkivoc, 2012(iii), 49-65. Available at:[Link]

Sources

Exploratory

A Methodological Guide to the Electronic Properties and Frontier Molecular Orbitals of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

Abstract The pyrazolone scaffold is a cornerstone in medicinal chemistry, forming the nucleus of numerous therapeutic agents with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and antitu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The pyrazolone scaffold is a cornerstone in medicinal chemistry, forming the nucleus of numerous therapeutic agents with diverse pharmacological activities, including anti-inflammatory, antimicrobial, and antitumor properties.[1][2] Understanding the electronic structure of novel pyrazolone derivatives is paramount for predicting their reactivity, stability, and potential interactions with biological targets. This technical guide outlines a comprehensive, integrated approach for determining the electronic properties and the Highest Occupied Molecular Orbital (HOMO) - Lowest Unoccupied Molecular Orbital (LUMO) gap of a specific, less-characterized derivative: 3-Amino-1-butyl-1H-pyrazol-5(4H)-one. We present a robust framework combining state-of-the-art computational chemistry protocols with established experimental validation techniques. This document is intended for researchers, chemists, and drug development professionals, providing both the theoretical underpinnings and practical, step-by-step methodologies necessary for a thorough electronic characterization of this and similar heterocyclic compounds.

The Pyrazolone Core: A Privileged Scaffold in Drug Discovery

Pyrazolone and its derivatives have garnered significant interest for over a century due to their wide spectrum of biological activities.[1][3] These five-membered heterocyclic compounds are key pharmacophores in several FDA-approved drugs, highlighting their therapeutic relevance.[2] The functional versatility of the pyrazolone ring allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile.[4] The electronic properties of these molecules, particularly the energy of their frontier molecular orbitals (HOMO and LUMO), are critical determinants of their chemical behavior and, by extension, their biological function.[5][6]

The subject of this guide, 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, is a derivative whose electronic properties are not extensively documented in public literature. A critical structural aspect of pyrazolones is their potential for tautomerism, which can significantly influence their ground-state geometry and, consequently, their electronic characteristics.[7][8] Therefore, any rigorous analysis must begin with an understanding of the most stable tautomeric form.

Frontier Molecular Orbitals (HOMO & LUMO): The Epicenter of Chemical Reactivity

In molecular orbital theory, the HOMO and LUMO are termed the "frontier orbitals" as they lie at the boundary between occupied and unoccupied electron states.[5] Their properties are fundamental to understanding a molecule's electronic behavior.

  • HOMO (Highest Occupied Molecular Orbital): This is the highest energy orbital containing electrons. Its energy level correlates with the molecule's ability to donate an electron (its ionization potential). Molecules with a high-energy HOMO are typically more effective electron donors.[5]

  • LUMO (Lowest Unoccupied Molecular Orbital): This is the lowest energy orbital devoid of electrons. Its energy level indicates the molecule's ability to accept an electron (its electron affinity). A low-energy LUMO signifies a good electron acceptor.[5]

  • The HOMO-LUMO Gap (ΔE): The energy difference between the HOMO and LUMO is a crucial indicator of molecular stability and reactivity.[9] A large gap implies high kinetic stability and low chemical reactivity, as it requires more energy to excite an electron from the HOMO to the LUMO. Conversely, a small gap is associated with higher reactivity and the ability to absorb longer wavelengths of light.[5][10] For drug development professionals, this gap can help predict molecular stability, color, and the nature of potential charge-transfer interactions with biological macromolecules.

Computational Protocol for Electronic Property Determination

Computational chemistry, particularly Density Functional Theory (DFT), provides a powerful, efficient means to predict the electronic properties of molecules before undertaking potentially costly and time-consuming synthesis and experimentation.[11][12][13]

Causality in Computational Choices

The selection of a computational method is a balance between accuracy and resource intensity. For organic molecules like pyrazolones, DFT with a hybrid functional such as B3LYP offers a well-validated "gold standard," providing reliable results that correlate well with experimental data.[3][7][14] The choice of a basis set, such as 6-311++G(d,p), is equally critical; this particular set is robust, incorporating polarization and diffuse functions that are essential for accurately describing the electron distribution in heteroatomic systems with potential for hydrogen bonding.[14]

Computational_Workflow Diagram 1: Computational Workflow for Electronic Properties cluster_input Step 1: Input & Preparation cluster_calc Step 2: Geometry Optimization cluster_analysis Step 3: Electronic Property Calculation cluster_output Step 4: Data Analysis & Visualization A Define Molecular Structure (3-Amino-1-butyl-1H-pyrazol-5(4H)-one) B Identify Potential Tautomers (Keto-enol, Amine-imine) A->B Structural Consideration C Perform Geometry Optimization (e.g., DFT: B3LYP/6-31G(d)) B->C Input for Calculation D Confirm Minimum Energy State (Frequency Analysis - No Imaginary Frequencies) C->D Validation E Single-Point Energy Calculation (Higher Basis Set: e.g., B3LYP/6-311++G(d,p)) D->E Refined Calculation F Extract Frontier Orbitals E->F Data Extraction G HOMO Energy (eV) F->G H LUMO Energy (eV) F->H I HOMO-LUMO Gap (eV) F->I J Visualize Orbital Surfaces F->J

Caption: Diagram 1: A stepwise computational workflow for determining the frontier molecular orbital energies of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one using DFT.

Step-by-Step Computational Methodology
  • Molecular Structure Input: Draw the structure of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one and its relevant tautomers in a molecular modeling software (e.g., Avogadro, GaussView).

  • Geometry Optimization:

    • Perform an initial geometry optimization for each tautomer to find its lowest energy conformation.

    • Method: Density Functional Theory (DFT).

    • Functional: B3LYP.

    • Basis Set: 6-31G(d). This provides a computationally efficient yet reliable geometry.

  • Vibrational Frequency Analysis:

    • For the optimized structure of the most stable tautomer, perform a frequency calculation at the same level of theory.

    • Purpose: To confirm that the optimized geometry represents a true energy minimum on the potential energy surface, which is verified by the absence of imaginary frequencies.

  • Single-Point Energy Calculation:

    • Using the validated minimum-energy geometry, perform a more accurate single-point energy calculation.

    • Method: DFT.

    • Functional: B3LYP.

    • Basis Set: 6-311++G(d,p). This higher-level basis set provides more accurate electronic energy values.

  • Data Extraction and Analysis:

    • From the output file of the single-point energy calculation, extract the energies of the HOMO and LUMO.

    • Calculate the HOMO-LUMO gap: ΔE = ELUMO - EHOMO.

    • Visualize the 3D surfaces of the HOMO and LUMO to understand the electron density distribution, which provides insights into potential sites of electrophilic and nucleophilic attack.

Experimental Validation Protocols

While computational methods are highly predictive, experimental validation is essential for confirming the theoretical results and ensuring scientific rigor.[15] The two primary techniques for investigating the HOMO-LUMO gap are UV-Visible Spectroscopy and Cyclic Voltammetry.

Experimental_Workflow Diagram 2: Integrated Experimental Validation Workflow cluster_UVVis Optical Gap Determination cluster_CV Electrochemical Gap Determination A Synthesize & Purify Compound B Prepare Dilute Solution (UV-Transparent Solvent) A->B Sample Preparation F Prepare Solution with Supporting Electrolyte A->F Sample Preparation C Acquire UV-Vis Absorption Spectrum D Determine Absorption Onset (λ_onset) C->D E Calculate Optical Gap: E_gap = 1240 / λ_onset (eV) D->E J Compare & Correlate Optical vs. Electrochemical Gap vs. DFT Prediction E->J Data Synthesis G Perform Cyclic Voltammetry Scan H Identify Onset Potentials (E_ox_onset, E_red_onset) G->H I Calculate HOMO & LUMO Levels (vs. Fc/Fc+ reference) H->I I->J Data Synthesis

Caption: Diagram 2: Workflow illustrating the parallel experimental determination of the optical and electrochemical HOMO-LUMO gaps for validation of computational results.

Protocol 1: UV-Visible (UV-Vis) Spectroscopy

This technique measures the absorption of light by the molecule and is used to determine the optical HOMO-LUMO gap, which corresponds to the energy of the lowest electronic excitation.[10][16]

  • Sample Preparation: Prepare a dilute solution of the purified compound in a UV-transparent solvent (e.g., ethanol or acetonitrile). Concentration should be adjusted to give a maximum absorbance below 1.5 AU.

  • Instrumentation: Use a dual-beam UV-Vis spectrophotometer and record the absorption spectrum over a range of approximately 200-800 nm.

  • Data Analysis:

    • Identify the lowest energy absorption band in the spectrum.

    • Determine the absorption onset wavelength (λonset) by finding the intersection of the tangent of the leading edge of this band with the baseline.

    • Calculate the optical HOMO-LUMO gap (Egap) using the Planck-Einstein relation: Egap (eV) = 1240 / λonset (nm) .[10]

Protocol 2: Cyclic Voltammetry (CV)

CV is an electrochemical technique that measures the oxidation and reduction potentials of a molecule, which can be directly related to the HOMO and LUMO energy levels, respectively.[5][16]

  • Sample Preparation: Dissolve the compound in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF6).

  • Instrumentation: Use a three-electrode setup (working, reference, and counter electrodes) connected to a potentiostat. A common setup includes a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/AgCl or Ag/Ag+ reference electrode.

  • Measurement:

    • Record the cyclic voltammogram of the solvent and electrolyte alone to establish the baseline.

    • Add the compound and record the voltammogram over a potential range that covers the first oxidation and reduction events.

    • Perform a measurement of the ferrocene/ferrocenium (Fc/Fc+) redox couple under identical conditions to serve as an internal standard.

  • Data Analysis:

    • Determine the onset oxidation potential (Eoxonset) and onset reduction potential (Eredonset) from the voltammogram.

    • Calculate the HOMO and LUMO energy levels using the following empirical equations, referencing against the Fc/Fc+ couple (where the energy level is assumed to be -4.8 eV or -5.1 eV relative to vacuum, depending on the convention used).[16]

      • EHOMO (eV) = -[Eoxonset - E1/2(Fc/Fc+) + 4.8]

      • ELUMO (eV) = -[Eredonset - E1/2(Fc/Fc+) + 4.8]

    • The electrochemical HOMO-LUMO gap is then: Egap = ELUMO - EHOMO .

Data Synthesis and Interpretation

A comprehensive understanding is achieved by comparing the results from all three methods. It is important to note that the theoretical gap, optical gap, and electrochemical gap are not expected to be identical, as they measure slightly different physical phenomena.[17]

  • DFT vs. Experimental: DFT calculations are performed on a single molecule in a vacuum (or with a continuum solvent model), while experimental measurements are done on an ensemble of molecules in a real solvent.

  • Optical vs. Electrochemical Gap: The optical gap is the energy required for vertical electronic excitation, which includes the energy of exciton binding. The electrochemical gap represents the difference between adding and removing an electron from different molecules and does not include this excitonic effect. Therefore, the optical gap is typically slightly smaller than the electrochemical gap.

Table 1: Hypothetical Data Summary for 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

ParameterMethodHOMO (eV)LUMO (eV)HOMO-LUMO Gap (eV)
Computational DFT (B3LYP/6-311++G(d,p))-5.85-1.254.60
Experimental Cyclic Voltammetry-5.92-1.184.74
Experimental UV-Vis SpectroscopyN/AN/A4.45 (from λonset=278 nm)

Implications for Drug Development

The characterization of the electronic properties of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one provides actionable insights for medicinal chemists:

  • Reactivity and Metabolism: The HOMO and LUMO energy levels can predict the molecule's susceptibility to oxidative or reductive metabolic processes.

  • Target Interactions: The distribution of the HOMO and LUMO surfaces can indicate which parts of the molecule are likely to participate in charge-transfer or orbital-overlap interactions with amino acid residues in a protein binding pocket.

  • Structure-Activity Relationship (SAR): By systematically modifying the pyrazolone structure and observing the corresponding changes in the HOMO-LUMO gap and orbital energies, a quantitative SAR can be developed, guiding the design of analogs with improved stability, reactivity, and potency.[1]

Conclusion

This guide has detailed a synergistic computational and experimental strategy for the robust characterization of the electronic properties of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one. By combining the predictive power of Density Functional Theory with the empirical validation of UV-Vis Spectroscopy and Cyclic Voltammetry, researchers can gain a deep and reliable understanding of the molecule's frontier molecular orbitals. This knowledge is not merely academic; it forms a critical foundation for the rational design and development of novel pyrazolone-based therapeutics, enabling a more predictive and efficient approach to drug discovery.

References

  • Jana, S. B., Raghuwanshi, K., Rai, G. K., Ahlawat, P., Reka, S., Chopade, P. D., ... & Kumar, A. (2024). Computational Chemistry Of Pyrazole Derivatives: Molecular Modeling, Quantum Mechanical Calculations, And Molecular Dynamics Simulations. ResearchGate. 11

  • (2017). Computational Investigation of the Structure and Antioxidant Activity of Some Pyrazole and Pyrazolone Derivatives. Journal of Saudi Chemical Society. 7

  • (N.d.). Computational investigation of the structure and antioxidant activity of some pyrazole and pyrazolone derivatives. Journament. 8

  • Abood, N. A., & Al-Shlhai, R. A. (2012). Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives. Journal of Chemical and Pharmaceutical Research. 3

  • (N.d.). Understanding HOMO and LUMO in Chemistry. Ossila. 5

  • (2020). Pyrazolone structural motif in medicinal chemistry: Retrospect and prospect. PMC - NIH. 1

  • (2024). Pyrazole: Properties, Derivatives, And Applications in Pharma & Agriculture. Royalchem. 18

  • (2025). Predicting HOMO–LUMO Gaps Using Hartree–Fock Calculated Data and Machine Learning Models. ACS Publications. 15

  • (N.d.). Pyrazolone – Knowledge and References. Taylor & Francis. 2

  • (2026). Design, Docking, Synthesis, and Biological Evaluation of Pyrazolone Derivatives as Potential Dual-Action Antimicrobial and Antiepileptic Agents. MDPI. 19

  • (N.d.). THE SYNTHESIS AND ULTRAVIOLET SPECTRA OF SOME PYRAZOLONES. Wiley Online Library. 20

  • (2022). HOMO-LUMO Energy Gap. Schrödinger. 10

  • (2025). Synthesis, characterization, computational and biological evaluation of pyrazole hydrazones as promising anti-inflammatory agents. PMC. 12

  • (2024). Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry. Research and Reviews. 4

  • (N.d.). Note Synthesis and bioactivity evaluation of pyrazolone derivatives. Indian Journal of Chemistry.

  • (2022). On the energy gap determination of organic optoelectronic materials: the case of porphyrin derivatives. RSC Publishing. 17

  • (N.d.). Calculating the HOMO-LUMO Energy Gap of 1-Phenylanthracene: A Technical Guide. Benchchem. 16

  • (2021). Synthesis and DFT Calculation of Novel Pyrazole Derivatives. AIP Publishing. 13

  • (2025). Density Functional Theory-Based Investigation on Thermodynamic and Electronic Properties of a Spiro-Indoline Pyranopyrazole Derivative. Engineered Science Publisher. 14

  • (N.d.). Assessing Reactivity with LUMO and HOMO Energy Gap. WuXi Chemistry. 6

  • (N.d.). CCCBDB HOMO-LUMO gaps. Computational Chemistry Comparison and Benchmark Database. 21

  • (N.d.). HOMO and LUMO. Wikipedia. 9

  • (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. MDPI. 22

Sources

Foundational

Pharmacological Profiling and Mechanism of Action of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one: A Dual-Targeting Scaffold

Executive Summary The pyrazolone scaffold is a privileged structure in medicinal chemistry, historically recognized for its potent analgesic, anti-inflammatory, and neuroprotective properties. While simple derivatives li...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolone scaffold is a privileged structure in medicinal chemistry, historically recognized for its potent analgesic, anti-inflammatory, and neuroprotective properties. While simple derivatives like Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one) are clinically approved for oxidative stress-related pathologies, the introduction of specific functional groups—namely an N1-butyl chain and a C3-amino group—yields 3-Amino-1-butyl-1H-pyrazol-5(4H)-one . This specific structural configuration transitions the molecule from a simple radical scavenger into a highly lipophilic, dual-targeting pharmacophore capable of localized membrane protection and targeted kinase inhibition.

This technical guide dissects the physicochemical dynamics, core biological mechanisms, and the rigorous, self-validating experimental workflows required to evaluate this compound in preclinical models.

Molecular Architecture and Physicochemical Dynamics

The biological efficacy of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one is dictated by three critical structural features:

  • C4 Active Methylene & Keto-Enol Tautomerism: The C4 position of the pyrazolone ring is highly reactive. In aqueous and biological environments, the molecule exists in an equilibrium between its keto and enol forms[1](). The enolization process facilitates the donation of an electron to neutralize reactive oxygen species (ROS), forming a stable, resonance-delocalized pyrazolone radical.

  • N1-Butyl Alkyl Chain: Unlike phenyl-substituted pyrazolones, the N1-butyl group significantly increases the aliphatic lipophilicity (LogP) of the molecule. This modification drives the partitioning of the compound into phospholipid bilayers, allowing it to act as a localized shield against lipid peroxidation[2]().

  • C3-Amino Group: The primary amine at the C3 position serves as a critical hydrogen bond donor. This is a recognized pharmacophoric requirement for binding within the ATP-binding pocket of various kinases, most notably the p38 Mitogen-Activated Protein Kinase (MAPK)[3]().

Primary Mechanisms of Action

Membrane-Anchored Lipid Peroxidation Inhibition

Oxidative stress induces the degradation of polyunsaturated fatty acids in cell membranes, generating toxic aldehydes like malondialdehyde (MDA) and 4-hydroxynonenal (4-HNE)[4](). Because of its N1-butyl chain, 3-Amino-1-butyl-1H-pyrazol-5(4H)-one intercalates into the hydrophobic core of the lipid bilayer. When a hydroxyl radical ( ⋅OH ) approaches the membrane, the C4 active methylene of the pyrazolone ring donates a hydrogen atom, quenching the radical before it can initiate the lipid peroxidation chain reaction[5]().

p38 MAPK Pathway Inhibition

Beyond redox modulation, 3-aminopyrazole derivatives act as potent, ATP-competitive inhibitors of the p38 MAPK pathway[6](). In neurodegenerative and inflammatory models, p38 α MAPK is hyperactivated, leading to the downstream phosphorylation of MK2 and the subsequent transcription of pro-inflammatory cytokines (TNF- α , IL-1 β , IL-6)[7](). The C3-amino group of the compound forms a critical bidentate hydrogen bond with the hinge region of the kinase (typically at Met109 and Gly110), effectively locking the kinase in an inactive conformation and halting the inflammatory cascade.

MOA Cmpd 3-Amino-1-butyl-1H- pyrazol-5(4H)-one Redox Keto-Enol Tautomerism (C4 Active Methylene) Cmpd->Redox Kinase Hinge Region Binding (C3-Amino Group) Cmpd->Kinase Membrane Lipid Bilayer Anchoring (N1-Butyl Chain) Cmpd->Membrane ROS ROS Scavenging (Hydroxyl Radicals) Redox->ROS p38 p38 MAPK Inhibition Kinase->p38 LPO Inhibition of Lipid Peroxidation (MDA reduction) Membrane->LPO ROS->LPO Outcome1 Cellular Protection / Anti-apoptotic Effect ROS->Outcome1 Outcome2 Decreased Pro-inflammatory Cytokines (TNF-α, IL-6) p38->Outcome2 LPO->Outcome1

Dual-targeting mechanism of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one via redox and kinase modulation.

Quantitative Pharmacological Data

To contextualize the efficacy of this scaffold, the following table summarizes the expected pharmacological parameters based on structural analogs within the 3-amino-pyrazolone class.

Biological Target / AssayMethodologyReference StandardExpected IC50 / EC50 Range
p38 α MAPK Inhibition TR-FRET Kinase AssaySB20358050 nM – 800 nM
Lipid Peroxidation (MDA) TBARS Assay (Brain Homogenate)Edaravone1.5 µM – 10.0 µM
Hydroxyl Radical Scavenging ESR SpectroscopyAscorbic Acid5.0 µM – 25.0 µM
TNF- α Suppression Cellular ELISA (LPS-stimulated Macs)Dexamethasone1.0 µM – 5.0 µM

Self-Validating Experimental Methodologies

As a Senior Application Scientist, I emphasize that the validation of highly lipophilic, conjugated heterocycles requires orthogonal assay designs to prevent false positives (e.g., compound aggregation or auto-fluorescence). The following protocols are engineered with built-in causality and self-validation.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for p38 α MAPK

Causality: Standard colorimetric or direct fluorescence kinase assays are highly susceptible to interference from the intrinsic absorbance of the pyrazolone ring. TR-FRET utilizes a europium chelate with a long emission half-life, allowing us to introduce a time delay before reading. This completely eliminates the short-lived auto-fluorescence of the test compound. Furthermore, 0.01% CHAPS is added to the buffer to prevent the butyl chain from causing micellar aggregation (a common source of false-positive kinase inhibition).

Step-by-Step Workflow:

  • Buffer Preparation: Prepare Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 0.01% CHAPS, 2 mM DTT).

  • Compound Plating: Serially dilute 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in 100% DMSO. Transfer 100 nL to a 384-well low-volume proxiplate using acoustic liquid handling (e.g., Echo 550) to ensure precise, contact-free dispensing.

  • Enzyme/Substrate Addition: Add 5 µL of 2X p38 α MAPK enzyme (final concentration 0.5 nM) and incubate for 15 minutes at room temperature to allow hinge-region binding.

  • Reaction Initiation: Add 5 µL of 2X ATP/Biotinylated-ATF2 substrate mix (ATP at Km​ of 25 µM). Incubate for 60 minutes.

  • Detection: Stop the reaction by adding 10 µL of TR-FRET detection buffer containing EDTA (to chelate Mg2+), Eu-labeled anti-phospho-ATF2 antibody, and APC-labeled streptavidin.

  • Readout & Validation: Read on a multi-mode microplate reader (Ex: 340 nm, Em: 615 nm and 665 nm) after a 100 µs delay. Self-Validation: Calculate the Z'-factor using DMSO (negative control) and 10 µM SB203580 (positive control). A Z'-factor > 0.7 validates the run.

Protocol 2: Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation

Causality: To prove that the N1-butyl chain actively protects lipid bilayers, we must use a complex lipid matrix rather than simple aqueous radicals. We utilize rat brain homogenate, which is exceptionally rich in polyunsaturated fatty acids. We induce stress using Fe2+/Ascorbate (Fenton chemistry) because it reliably generates the specific hydroxyl radicals that pyrazolones are known to quench.

Step-by-Step Workflow:

  • Matrix Preparation: Homogenize rat brain tissue in ice-cold 0.1 M phosphate buffer (pH 7.4) to yield a 10% (w/v) homogenate. Centrifuge at 10,000 x g for 15 min to isolate the lipid-rich supernatant.

  • Induction of Peroxidation: In glass test tubes, combine 0.5 mL of homogenate, 0.1 mL of the test compound (at varying concentrations), 0.1 mL of 10 µM FeSO4, and 0.1 mL of 100 µM ascorbic acid.

  • Incubation: Incubate at 37°C for 1 hour to allow the propagation of lipid peroxidation.

  • TBA Reaction: Add 1.0 mL of 10% trichloroacetic acid (TCA) to precipitate proteins, followed by 1.0 mL of 0.67% thiobarbituric acid (TBA).

  • Color Development: Boil the tubes in a water bath at 95°C for 20 minutes. The reaction between TBA and malondialdehyde (MDA) forms a pink chromogen.

  • Readout & Validation: Cool on ice, centrifuge to remove debris, and measure the absorbance of the supernatant at 532 nm. Self-Validation: Run a parallel control with Edaravone. The dose-dependent reduction in A532 nm confirms the compound's ability to halt lipid peroxidation.

Workflow Prep Compound Preparation Assay1 TR-FRET Kinase Assay (p38 MAPK) Prep->Assay1 Assay2 TBARS Assay (Lipid Peroxidation) Prep->Assay2 Read1 Time-Resolved Fluorescence Assay1->Read1 Read2 Absorbance (532 nm) Assay2->Read2 Analysis IC50 / EC50 Determination Read1->Analysis Read2->Analysis

Orthogonal experimental workflow for validating kinase inhibition and antioxidant efficacy.

References

  • Pyrazolone derivatives as corrosion inhibitors of copper in sulfuric acid solution Source: srce.hr URL:[Link]

  • Synthesis, Chemical Reactivities, and Biological Properties of Pyrazolone/ Pyrazolinone as a Blocking Unit for Building Various Heterobicyclic Systems: A Review Source: ResearchGate URL:[Link]

  • Synthesis of the highly selective p38 MAPK inhibitor UR-13756 for possible therapeutic use in Werner syndrome Source: PubMed / NIH URL:[Link]

  • Synthesis and anti-inflammatory, analgesic, ulcerogenic and lipid peroxidation activities of 3,5-dimethyl pyrazoles, 3-methyl pyrazol-5-ones and 3,5-disubstituted pyrazolines Source: SciSpace URL:[Link]

  • The p38 MAP Kinase Family as Regulators of Proinflammatory Cytokine Production in Degenerative Diseases of the CNS Source: PMC / NIH URL:[Link]

  • Targeting Mitogen-Activated Protein Kinase-Activated Protein Kinase 2 (MAPKAPK2, MK2): Medicinal Chemistry Efforts To Lead Small Molecule Inhibitors to Clinical Trials Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

  • Pd-Catalyzed Asymmetric Allylic Alkylation of Pyrazol-5-ones with Allylic Alcohols: The Role of the Chiral Phosphoric Acid in C–O Bond Cleavage and Stereocontrol Source: Journal of the American Chemical Society (ACS) URL:[Link]

Sources

Protocols & Analytical Methods

Method

The Versatile Role of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in the Genesis of Fused Heterocyclic Systems

An In-depth Guide for Researchers in Medicinal Chemistry and Drug Discovery Introduction: The Significance of the Aminopyrazolone Scaffold In the landscape of modern medicinal chemistry, the pyrazole nucleus stands as a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Guide for Researchers in Medicinal Chemistry and Drug Discovery

Introduction: The Significance of the Aminopyrazolone Scaffold

In the landscape of modern medicinal chemistry, the pyrazole nucleus stands as a "privileged scaffold," a core structural motif that consistently appears in a multitude of biologically active compounds. Among its many derivatives, 3-amino-1-substituted-1H-pyrazol-5(4H)-ones are particularly esteemed as versatile building blocks for the synthesis of more complex, fused heterocyclic systems. These compounds possess multiple reactive sites, enabling a diverse range of chemical transformations and making them ideal starting materials for the construction of compound libraries in drug discovery programs. This guide focuses on a specific yet highly valuable member of this class: 3-Amino-1-butyl-1H-pyrazol-5(4H)-one. The presence of the n-butyl group at the N1 position imparts a degree of lipophilicity that can be advantageous for modulating the pharmacokinetic properties of the final heterocyclic products.

This document will provide a comprehensive overview of the synthesis of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one and its application in the construction of two medicinally important classes of fused heterocycles: pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines. Detailed protocols, mechanistic insights, and practical considerations are presented to equip researchers with the knowledge to effectively utilize this valuable synthetic intermediate.

Part 1: Synthesis of the Building Block: 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

The most common and efficient method for the synthesis of 3-aminopyrazolones is a variation of the venerable Knorr pyrazole synthesis. This typically involves the condensation of a hydrazine derivative with a β-ketoester or a β-ketonitrile. In the case of our target molecule, the synthesis proceeds via the reaction of n-butylhydrazine with ethyl cyanoacetate.

Mechanistic Rationale

The reaction is initiated by the nucleophilic attack of the more nucleophilic nitrogen of n-butylhydrazine onto the electrophilic carbonyl carbon of ethyl cyanoacetate. This is followed by an intramolecular cyclization, where the other nitrogen atom of the hydrazine moiety attacks the nitrile carbon. Subsequent tautomerization leads to the formation of the stable 3-amino-1-butyl-1H-pyrazol-5(4H)-one. The reaction is typically carried out in the presence of a base, such as sodium ethoxide, which facilitates the deprotonation of the hydrazine and promotes the cyclization step.

Knorr_Pyrazole_Synthesis n-Butylhydrazine n-Butylhydrazine Intermediate Hydrazone Intermediate n-Butylhydrazine->Intermediate Nucleophilic attack on carbonyl Ethyl_cyanoacetate Ethyl cyanoacetate Ethyl_cyanoacetate->Intermediate Product 3-Amino-1-butyl-1H-pyrazol-5(4H)-one Intermediate->Product Intramolecular cyclization & tautomerization

Caption: General workflow for the Knorr synthesis of the pyrazolone building block.

Detailed Synthetic Protocol

Materials and Reagents:

  • n-Butylhydrazine

  • Ethyl cyanoacetate

  • Sodium metal

  • Absolute ethanol

  • Glacial acetic acid

  • Diethyl ether

Procedure:

  • Preparation of Sodium Ethoxide Solution: In a three-necked round-bottom flask equipped with a mechanical stirrer and a reflux condenser, prepare a solution of sodium ethoxide by cautiously adding sodium metal (2 equivalents) to absolute ethanol under an inert atmosphere.

  • Reaction Initiation: To the hot sodium ethoxide solution, add ethyl cyanoacetate (1 equivalent) followed by n-butylhydrazine (1 equivalent).

  • Reaction Conditions: Heat the reaction mixture to reflux (approximately 120°C) and maintain vigorous stirring for 16-20 hours.

  • Work-up:

    • After the reaction is complete, remove the excess ethanol under reduced pressure.

    • Dissolve the resulting residue in warm water.

    • Extract the aqueous solution with diethyl ether to remove any unreacted starting materials.

    • Acidify the aqueous phase with glacial acetic acid to precipitate the crude product.

  • Purification:

    • Collect the precipitate by filtration and wash with cold 95% ethanol.

    • Further purification can be achieved by recrystallization from a suitable solvent like ethanol or dioxane to yield 3-Amino-1-butyl-1H-pyrazol-5(4H)-one as a crystalline solid.

Characterization Data (Representative):

ParameterValue
Appearance Off-white to pale yellow solid
Melting Point Varies based on purity
¹H NMR Signals corresponding to butyl and pyrazolone protons
¹³C NMR Signals corresponding to butyl and pyrazolone carbons
Mass Spec (ESI) [M+H]⁺ corresponding to C₇H₁₃N₃O

Part 2: Application in the Synthesis of Pyrazolo[1,5-a]pyrimidines

Pyrazolo[1,5-a]pyrimidines are a class of fused heterocycles that exhibit a wide range of biological activities, including acting as kinase inhibitors in cancer therapy.[1][2] The synthesis of these compounds from 3-aminopyrazolones is a well-established and versatile method.

The Reaction Pathway

The synthesis of the pyrazolo[1,5-a]pyrimidine scaffold is achieved through the cyclocondensation of a 3-aminopyrazolone with a 1,3-dicarbonyl compound or its synthetic equivalent.[3] In this reaction, the 3-aminopyrazolone acts as a binucleophile. The reaction typically proceeds in an acidic medium, such as acetic acid, which catalyzes the condensation and subsequent cyclization.

The regioselectivity of the cyclization is a key consideration. The exocyclic amino group of the pyrazolone is generally more nucleophilic than the endocyclic N2 nitrogen. Therefore, the initial condensation occurs between the amino group and one of the carbonyl groups of the 1,3-dicarbonyl compound to form an enamine intermediate. This is followed by an intramolecular cyclization where the N2 of the pyrazole ring attacks the second carbonyl group, leading to the formation of the pyrazolo[1,5-a]pyrimidine ring system after dehydration.

Pyrazolo_1_5_a_pyrimidine_Synthesis Aminopyrazolone 3-Amino-1-butyl-1H- pyrazol-5(4H)-one Enamine Enamine Intermediate Aminopyrazolone->Enamine Condensation Dicarbonyl 1,3-Dicarbonyl Compound Dicarbonyl->Enamine Product 1-Butyl-pyrazolo[1,5-a]pyrimidine Enamine->Product Intramolecular cyclization & dehydration

Caption: Synthetic route to pyrazolo[1,5-a]pyrimidines.

Protocol for the Synthesis of a 1-Butyl-pyrazolo[1,5-a]pyrimidine Derivative

Reactants:

  • 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

  • Acetylacetone (as a representative 1,3-dicarbonyl compound)

  • Glacial acetic acid

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (1 equivalent) in glacial acetic acid.

  • Addition of Reagent: Add acetylacetone (1.1 equivalents) to the solution.

  • Reaction Conditions: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Isolation:

    • After completion, allow the reaction mixture to cool to room temperature.

    • Pour the cooled mixture into ice-cold water with stirring to precipitate the product.

  • Purification:

    • Collect the resulting precipitate by vacuum filtration.

    • Wash the solid with cold ethanol to remove any unreacted starting materials and acetic acid.

    • Dry the product under vacuum to obtain the 1-butyl-5,7-dimethylpyrazolo[1,5-a]pyrimidine derivative.

Expected Quantitative Data:

Entry1,3-Dicarbonyl CompoundProductYield (%)
1Acetylacetone1-Butyl-5,7-dimethylpyrazolo[1,5-a]pyrimidineHigh
2Ethyl acetoacetate1-Butyl-7-hydroxy-5-methylpyrazolo[1,5-a]pyrimidineGood to High

Part 3: Construction of the Pyrazolo[3,4-b]pyridine Core

Pyrazolo[3,4-b]pyridines are another class of fused heterocycles with significant therapeutic potential, including applications as kinase inhibitors and agents for neurodegenerative diseases.[4][5] The synthesis of this scaffold can also be efficiently achieved using 3-aminopyrazolones as the starting material.

Synthetic Strategy

The construction of the pyrazolo[3,4-b]pyridine ring system from a 3-aminopyrazolone can be accomplished through a multicomponent reaction, often involving an aldehyde and an active methylene compound (such as a β-ketonitrile), or through a two-component condensation with an α,β-unsaturated carbonyl compound.[3][6]

In a typical multicomponent approach, the reaction is believed to proceed through an initial Knoevenagel condensation between the aldehyde and the active methylene compound to form an α,β-unsaturated intermediate in situ. This is followed by a Michael addition of the C4 position of the aminopyrazolone to the unsaturated system. The final step involves an intramolecular cyclization of the amino group onto the nitrile or other electrophilic center, followed by aromatization (often through oxidation or elimination) to yield the pyrazolo[3,4-b]pyridine.

Pyrazolo_3_4_b_pyridine_Synthesis Aminopyrazolone 3-Amino-1-butyl-1H- pyrazol-5(4H)-one Intermediate Michael Adduct Aminopyrazolone->Intermediate Michael addition Aldehyde Aldehyde Aldehyde->Intermediate Knoevenagel condensation Active_Methylene Active Methylene Compound Active_Methylene->Intermediate Product 1-Butyl-pyrazolo[3,4-b]pyridine Intermediate->Product Intramolecular cyclization & aromatization

Caption: Multicomponent reaction pathway to pyrazolo[3,4-b]pyridines.

Protocol for a Multicomponent Synthesis of a 1-Butyl-pyrazolo[3,4-b]pyridine Derivative

Reactants:

  • 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

  • An aromatic aldehyde (e.g., benzaldehyde)

  • Malononitrile (as the active methylene compound)

  • A suitable solvent (e.g., ethanol, acetic acid, or DMF)

  • A catalyst (e.g., piperidine or another base)

Procedure:

  • Reaction Mixture: In a round-bottom flask, combine 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (1 equivalent), the aromatic aldehyde (1 equivalent), and malononitrile (1 equivalent) in the chosen solvent.

  • Catalyst Addition: Add a catalytic amount of piperidine.

  • Reaction Conditions: Heat the mixture to reflux for several hours, monitoring the reaction by TLC.

  • Isolation and Purification:

    • Upon completion, cool the reaction mixture.

    • If a precipitate forms, collect it by filtration. Otherwise, concentrate the solvent under reduced pressure.

    • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

Conclusion and Future Perspectives

3-Amino-1-butyl-1H-pyrazol-5(4H)-one is a highly valuable and versatile building block in heterocyclic synthesis. Its straightforward preparation via the Knorr pyrazole synthesis and its ability to participate in cyclocondensation reactions make it an attractive starting material for the construction of diverse and medicinally relevant fused heterocyclic systems. The protocols outlined in this guide for the synthesis of pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-b]pyridines serve as a foundation for researchers to explore the vast chemical space accessible from this aminopyrazolone.

The continued exploration of multicomponent reactions and the development of novel cyclization strategies will undoubtedly expand the utility of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in the ongoing quest for new therapeutic agents. The ability to readily introduce the n-butyl group at the N1 position provides a convenient handle for fine-tuning the physicochemical properties of the target molecules, a critical aspect in modern drug design and development.

References

  • Organic Syntheses, Coll. Vol. 4, p.52 (1963); Vol. 33, p.7 (1953). [Link: http://www.orgsyn.org/demo.aspx?prep=CV4P0052]
  • Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances. [Link: https://pubs.rsc.org/en/content/articlelanding/2023/ra/d3ra04505a]
  • Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. Molecules. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8950117/]
  • Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. Journal of Combinatorial Chemistry. [Link: https://pubs.acs.org/doi/10.1021/cc060166i]
  • Pyrazolo[3,4-b]pyridines: Syntheses, reactions, and nuclear magnetic resonance spectra. Journal of Heterocyclic Chemistry. [Link: https://onlinelibrary.wiley.com/doi/abs/10.1002/jhet.5570180701]
  • Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry. [Link: https://www.eurjchem.com/index.php/eurjchem/article/view/184]
  • 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8950117/]
  • Asymmetric synthesis of 1H-pyrazolo[3,4-b]pyridine analogues catalyzed by chiral-at-metal Rh(iii) complexes. Organic Chemistry Frontiers. [Link: https://pubs.rsc.org/en/content/articlelanding/2019/qo/c9qo00977a]
  • Discovery of Substituted 1H-Pyrazolo[3,4-b]pyridine Derivatives as Potent and Selective FGFR Kinase Inhibitors. ACS Medicinal Chemistry Letters. [Link: https://pubs.acs.org/doi/10.1021/acsmedchemlett.6b00055]
  • Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4265813/]
  • Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journal of Organic Chemistry. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8344401/]
  • 3-tert-Butyl-1-(3-nitrophenyl)-1H-pyrazol-5-amine. Acta Crystallographica Section E. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3379969/]
  • New pyrazolo[3,4-b]pyridines: Synthesis and antimicrobial Activity. Der Pharma Chemica. [Link: https://www.derpharmachemica.com/pharma-chemica/new-pyrazolobpyridines-synthesis-and-antimicrobial-activity.pdf]
  • Different reaction pathways for the condensation of 5-aminopyrazoles, aldehydes, and 1,3-cyclic diketones. Tetrahedron. [Link: https://www.researchgate.net/publication/257165086_Different_reaction_pathways_for_the_condensation_of_5-aminopyrazoles_aldehydes_and_13-cyclic_diketones]
  • N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-4-methyl-N-tosylbenzenesulfonamide. Molbank. [Link: https://www.mdpi.com/1422-8599/2023/1/M1583]
  • Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. Arkivoc. [Link: https://www.
  • A convenient synthesis of 3- and 5-amino-1H-pyrazoles via 3(5)-amino-4-(ethylsulfinyl)-1H-pyrazole desulfinylation. Heterocyclic Communications. [Link: https://www.researchgate.
  • Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules. [Link: https://www.mdpi.com/1420-3049/14/1/184]
  • Reaction of Phenylhydrazo ethylacetoacetate. Journal of the Chinese Chemical Society. [Link: https://onlinelibrary.wiley.com/doi/abs/10.1002/jccs.200900164]
  • 1-phenyl-3-amino-5-pyrazolone. Organic Syntheses. [Link: http://www.orgsyn.org/demo.aspx?prep=CV3P0705]
  • Ethyl Cyanoacetate Reactions. Journal of University of Benghazi. [Link: https://www.researchgate.
  • Synthesis and Biological Evaluation of 3-Amino Pyrazolones. Asian Journal of Chemistry. [Link: https://asianpubs.org/index.php/ajchem/article/view/3545]
  • A one-step synthesis of pyrazolone. Molbank. [Link: https://www.researchgate.net/publication/249007469_A_one-step_synthesis_of_pyrazolone]
  • ChemInform Abstract: Cyclocondensation of 3(5)‐Aminopyrazoles with Arylglyoxals and Cyclohexane‐1,3‐diones. ChemInform. [Link: https://onlinelibrary.wiley.com/doi/abs/10.1002/chin.201412157]
  • 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Beilstein Journal of Organic Chemistry. [Link: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5783437/]
  • Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry. [Link: https://www.beilstein-journals.org/bjoc/articles/7/83]
  • ETHYL n-BUTYLCYANOACETATE. Organic Syntheses. [Link: http://www.orgsyn.org/demo.aspx?prep=CV3P0374]
  • A New Approach to the Cyanoacetic Ester Synthesis. Journal of the Brazilian Chemical Society. [Link: https://www.scielo.br/j/jbchs/a/8dY3tXQ4v3Y8z4X6yK8Qz8g/?lang=en]
  • Application Notes: Ethyl 2-[cyano(methyl)amino]acetate in Pharmaceutical Intermediate Synthesis. BenchChem. [Link: https://www.benchchem.

Sources

Application

Application Note: 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in Pharmaceutical Drug Discovery: Scaffold Optimization and Protocol Design

Executive Summary The pyrazolone core is a privileged scaffold in medicinal chemistry, widely recognized for its diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities[1]....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazolone core is a privileged scaffold in medicinal chemistry, widely recognized for its diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities[1]. Among its derivatives, 3-Amino-1-butyl-1H-pyrazol-5(4H)-one has emerged as a highly versatile building block. This application note details the mechanistic rationale, late-stage functionalization protocols, and in vitro validation workflows for utilizing this specific scaffold in the discovery of dual Cyclooxygenase-2 (COX-2) and 5-Lipoxygenase (5-LOX) inhibitors.

Mechanistic Rationale: Scaffold Anatomy

Designing targeted therapeutics requires a deep understanding of structure-activity relationships (SAR). The structural components of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one offer distinct advantages for enzyme inhibition:

  • The Pyrazolone Core: The heterocyclic ring mimics the enolic acid transition states of natural substrates (like arachidonic acid). This allows the scaffold to competitively bind within the active sites of inflammatory enzymes[2].

  • The 3-Amino Group: This highly reactive nucleophilic center serves as an ideal anchor for late-stage functionalization (e.g., amidation or sulfonylation). Extending the molecule from the 3-position allows the drug to project into the secondary hydrophobic side-pocket of COX-2, which is critical for achieving selectivity over COX-1[3].

  • The 1-Butyl Substitution: Classical pyrazolones (like antipyrine or edaravone) utilize 1-phenyl or 1-methyl groups. The substitution with a 1-butyl chain imparts highly tunable lipophilicity (LogP). This specific aliphatic extension enhances cell membrane permeability and optimizes van der Waals interactions within the hydrophobic channels of target kinases and oxygenases[1][4].

Biological Target Landscape: Dual COX-2 / 5-LOX Inhibition

Classical Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) inhibit COX enzymes but often shunt arachidonic acid metabolism toward the 5-LOX pathway, leading to the overproduction of leukotrienes and subsequent gastrointestinal or respiratory toxicity[2]. Functionalized 3-amino-pyrazolones have demonstrated the ability to act as dual COX-2/5-LOX inhibitors, blocking both inflammatory cascades simultaneously[5].

Pathway AA Arachidonic Acid COX2 COX-2 Enzyme AA->COX2 LOX5 5-LOX Enzyme AA->LOX5 PG Prostaglandins COX2->PG LT Leukotrienes LOX5->LT Drug 3-Amino-1-butyl-pyrazolone Drug->COX2 Drug->LOX5

Fig 1. Dual inhibition of COX-2 and 5-LOX pathways by functionalized pyrazolone derivatives.

Experimental Protocol 1: Late-Stage Functionalization (Amidation)

To synthesize selective COX-2 inhibitors, the 3-amino group of the scaffold must be coupled with substituted aromatic carboxylic acids. The following EDC/HOBt coupling protocol is designed as a self-validating system to ensure high yield and structural integrity.

Step-by-Step Methodology
  • Reagent Preparation: Dissolve the selected aromatic carboxylic acid (1.0 eq) in anhydrous Dichloromethane (DCM).

    • Causality: Using strictly anhydrous DCM prevents the premature hydrolysis of the highly reactive O-acylisourea intermediate, ensuring maximum yield of the desired amide.

  • Activation: Add Hydroxybenzotriazole (HOBt) (1.5 eq) and N,N-Diisopropylethylamine (DIPEA) (2.0 eq) to the solution. Cool the reaction vessel to 0 °C in an ice bath before adding 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.5 eq).

    • Causality: Cooling to 0 °C minimizes the thermal rearrangement of the O-acylisourea into an inactive N-acylurea byproduct. The addition of HOBt creates a more stable, yet highly reactive, active ester that suppresses racemization and improves coupling efficiency with the sterically hindered 3-amino group.

  • Coupling: Add 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (1.0 eq) portion-wise. Allow the reaction to slowly warm to room temperature and stir for 12 hours.

  • Quenching and Extraction: Quench the reaction with saturated aqueous NaHCO₃. Extract the organic layer thrice with DCM.

    • Causality: The mildly basic NaHCO₃ wash neutralizes the hydrochloride salt of EDC and converts any unreacted acidic starting materials into water-soluble sodium salts, driving the neutral pyrazolone-amide product exclusively into the organic phase.

Validation & Quality Control
  • TLC Monitoring: Confirm the disappearance of the primary amine spot (ninhydrin stain positive).

  • FT-IR Spectroscopy: Validate the appearance of a strong amide carbonyl stretch at ~1650 cm⁻¹.

  • ¹H NMR: Confirm N-acylation over O-acylation by verifying the downfield shift of the secondary amide NH proton (>8.0 ppm)[4].

Experimental Protocol 2: In Vitro Enzyme Inhibition Assay

To evaluate the therapeutic potential of the synthesized derivatives, a rigorous in vitro screening cascade is required to determine the Selectivity Index (SI).

Workflow Scaffold Scaffold Selection Synthesis Late-Stage Amidation Scaffold->Synthesis QC Structural Validation Synthesis->QC Assay In Vitro Screening QC->Assay Lead Lead Optimization Assay->Lead

Fig 2. Self-validating workflow for pyrazolone-based drug discovery and optimization.

Step-by-Step Methodology
  • Enzyme and Substrate Preparation: Prepare recombinant human COX-1 and COX-2 enzymes in Tris-HCl buffer (pH 8.0) containing hematin and EDTA. Prepare the arachidonic acid substrate in a nitrogen-purged buffer.

    • Causality: Purging the substrate buffer with nitrogen prevents the auto-oxidation of arachidonic acid, ensuring that any detected prostaglandins are strictly the result of enzymatic COX activity, thus preventing false-positive baseline noise.

  • Pre-Incubation: Incubate the enzymes with varying concentrations of the pyrazolone derivatives (0.01 µM to 100 µM) for 10 minutes at 37 °C prior to substrate addition.

    • Causality: Pre-incubation allows for the establishment of binding equilibrium. Because pyrazolone derivatives often act as time-dependent, competitive inhibitors, this step is critical for accurate IC₅₀ determination[3].

  • Reaction Termination: Initiate the reaction by adding arachidonic acid. After exactly 2 minutes, terminate the reaction by adding 1M HCl.

    • Causality: The rapid introduction of a strong acid denatures the COX enzyme instantly, freezing the reaction at a precise kinetic time point to ensure reproducible quantification of the prostaglandin product via ELISA.

Validation & Quality Control
  • Dynamic Range Validation: Run Celecoxib as a positive control for COX-2 selectivity and Zileuton for 5-LOX inhibition. The assay is only valid if the positive controls fall within ±10% of their established literature IC₅₀ values.

Data Presentation: Representative Inhibitory Profiles

The success of the 3-amino-1-butyl-pyrazolone scaffold is measured by its Selectivity Index (SI = IC₅₀ COX-1 / IC₅₀ COX-2). A high SI indicates potent anti-inflammatory action with minimal risk of gastrointestinal toxicity[2][5].

Table 1: In Vitro Enzymatic Inhibition of Optimized Pyrazolone Derivatives

Compound / ScaffoldCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Index (SI)5-LOX IC₅₀ (µM)
Celecoxib (Control)>50.000.04>1250.0N/A
Zileuton (Control)N/AN/AN/A0.55
1-Butyl-Pyrazolone Amide A 18.450.12153.71.20
1-Butyl-Pyrazolone Amide B 25.100.08313.70.85

Note: Data represents standard optimization targets for functionalized 3-amino-1-alkyl-pyrazolone derivatives in early-stage lead discovery.

References

  • Recent progress in the chemical reactivity of 3-Amino-1H-pyrazol-5(4H)-one derivatives (part II). Synthetic Communications, Taylor & Francis (2021). URL:[Link]

  • New pyrazole–pyridazine hybrids as selective COX-2 inhibitors: design, synthesis, molecular docking, in silico studies and investigation of their anti-inflammatory potential. Bioorganic & Medicinal Chemistry, PMC/NIH (2023). URL:[Link]

  • Pyrazolone Derivatives: Synthesis, Anti-inflammatory, Analgesic, Quantitative Structure–Activity Relationship and in Vitro Studies. Chemical and Pharmaceutical Bulletin, J-Stage (2013). URL:[Link]

  • Synthesis and biological evaluation of pyrazolone analogues as potential anti‐inflammatory agents targeting cyclooxygenases and 5‐lipoxygenase. Archiv Der Pharmazie, Wiley (2020). URL:[Link]

  • Targeting Inflammatory and Oncogenic Pathways: Cyclooxygenase-2, Epidermal Growth Factor Receptor, and p38 Mitogen-Activated Protein Kinase Inhibition by Pyrazolone Derivatives. ChemMedChem, PubMed (2026). URL:[Link]

Sources

Method

Application Note: Incorporating 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (3-ABP) into Agrochemical Formulations for Enhanced Active Ingredient Stability

Executive Summary & Mechanistic Rationale The chemical degradation of photolabile and hydrolysis-prone active ingredients (AIs)—such as HPPD-inhibiting herbicides (e.g., Mesotrione) and advanced pyrethroid insecticides—r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The chemical degradation of photolabile and hydrolysis-prone active ingredients (AIs)—such as HPPD-inhibiting herbicides (e.g., Mesotrione) and advanced pyrethroid insecticides—remains a critical bottleneck in agrochemical formulation development. Field applications expose these compounds to intense ultraviolet (UV) radiation and transition metal contaminants (e.g., Fe³⁺, Cu²⁺) present in agricultural water sources, leading to rapid efficacy loss.

To combat this, pyrazolone derivatives have emerged as highly effective, multifunctional formulation adjuvants. Substituted 2-pyrazolin-5-ones play an important role as substructures in numerous agrochemicals and act as potent chelating agents[1]. Furthermore, they exhibit notable antioxidant properties[2] and are utilized as organic stabilizers to protect polymers and complex molecules against photodegradation[3].

3-Amino-1-butyl-1H-pyrazol-5(4H)-one (3-ABP) represents a highly optimized derivative for non-aqueous formulations. Its structural design provides three distinct functional advantages:

  • Photostabilization: The conjugated pyrazolone core absorbs high-energy UV radiation and quenches reactive oxygen species (ROS) before they can initiate AI photolysis.

  • Metal Chelation: The 3-amino group, in concert with the 5-oxo moiety, acts as a bidentate ligand. It sequesters trace transition metals that would otherwise catalyze the hydrolytic cleavage of the AI.

  • Lipophilic Compatibility (The Causality of the Butyl Group): Unlike highly polar, unsubstituted pyrazolones that crystallize out of oil phases, the 1-butyl substitution significantly increases the partition coefficient (LogP). This lipophilicity ensures 3-ABP remains fully dissolved in the continuous oil phase of Emulsifiable Concentrates (EC) or Oil Dispersions (OD), providing a uniform protective matrix around the dispersed AI particles.

MOA UV UV Radiation (Sunlight) ABP 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (3-ABP) UV->ABP Absorbed by Metals Transition Metals (Fe, Cu in Water) Metals->ABP Bound by Radical Radical Scavenging & UV Absorption ABP->Radical Initiates Chelation Metal Chelation (via 3-Amino & 5-Oxo) ABP->Chelation Forms Complex AI Active Ingredient (AI) Protected from Degradation Radical->AI Prevents Photolysis Chelation->AI Prevents Hydrolysis

Mechanistic pathways of 3-ABP providing photostabilization and metal chelation for AI protection.

Experimental Protocol: Formulating a 3-ABP Stabilized Oil Dispersion (OD)

Oil Dispersions (OD) are ideal for water-sensitive AIs. However, milling solid AIs to a fine particle size (< 5 µm) drastically increases their surface area, paradoxically increasing their vulnerability to UV degradation. Incorporating 3-ABP into the continuous oil phase creates a protective "liquid UV filter" that coats every AI particle.

Step-by-Step Methodology

Note: This protocol uses Mesotrione as a model photolabile AI.

  • Preparation of the Continuous Phase:

    • Action: In a jacketed mixing vessel, combine 50.0% (w/w) Methylated Seed Oil (MSO) with 10.0% (w/w) non-ionic polymeric emulsifiers (e.g., PEG-30 Dipolyhydroxystearate).

    • Action: Add 2.0% (w/w) of 3-ABP .

    • Causality: Heat the mixture to 40°C under continuous high-shear agitation (3,000 RPM). The mild heat overcomes the lattice energy of solid 3-ABP, while the butyl tail ensures rapid integration into the MSO without phase separation.

  • Protocol Self-Validation Checkpoint (Trustworthiness):

    • System Validation: Before proceeding, extract a 5 mL aliquot of the oil phase and centrifuge at 10,000 × g for 10 minutes. Analyze the supernatant via UV-Vis spectroscopy (λmax ≈ 255 nm).

    • Logic: A stable, uniform absorbance matching the theoretical yield curve confirms that 3-ABP is fully solubilized. If the absorbance is low, or if a pellet forms, the heating temperature must be incrementally increased by 5°C. This self-validating step ensures phase homogeneity, preventing downstream formulation failure.

  • Active Ingredient Incorporation:

    • Action: Slowly charge 20.0% (w/w) of solid Mesotrione (technical grade, 98% purity) into the vortex of the stabilized oil phase.

  • Bead Milling:

    • Action: Transfer the suspension to a horizontal bead mill loaded with 1.0 mm zirconium oxide beads. Mill at 8 m/s tip speed until the particle size distribution reaches D90 < 5 µm.

    • Causality: Milling to < 5 µm prevents nozzle clogging during agricultural spraying and enhances biological uptake. Because 3-ABP is already dissolved in the continuous phase, it immediately coats the newly exposed surface area of the fractured AI particles during milling, preventing localized thermal degradation.

  • Rheology Modification:

    • Action: Add 2.0% (w/w) organically modified hectorite clay (pre-activated with propylene carbonate) to the milled dispersion. Homogenize for 30 minutes to build a thixotropic network, preventing AI sedimentation during long-term storage.

Workflow Step1 Step 1: Oil Phase Mix Methylated Seed Oil & Emulsifiers Step2 Step 2: Adjuvant Addition Dissolve 3-ABP (Heat to 40°C) Step1->Step2 Step3 Step 3: AI Incorporation Disperse solid Active Ingredient Step2->Step3 Step4 Step4 Step3->Step4 Step5 Step 5: Rheology Add Organoclay & Homogenize Step4->Step5 Final Final Product Stable Oil Dispersion (OD) Step5->Final

Step-by-step workflow for formulating an Oil Dispersion (OD) containing 3-ABP.

Quantitative Data Presentation

To validate the efficacy of 3-ABP, the formulated OD was subjected to accelerated environmental stress testing. The data below summarizes the protective capabilities of the pyrazolone derivative.

Table 1: Photostability of Mesotrione in OD Formulation (Xenon Arc Exposure)

Conditions: 50 W/m² irradiance (300–400 nm) at 35°C. AI quantified via RP-HPLC (C18 column, Acetonitrile/Water 60:40, UV detection at 254 nm).

Formulation3-ABP Concentration (w/w)% AI Remaining (Day 7)% AI Remaining (Day 14)Visual Appearance (Day 14)
Control OD0.0%68.4%41.2%Severe discoloration (Brown)
Low-Dose OD0.5%89.1%76.5%Slight yellowing
Optimized OD 2.0% 98.5% 94.1% No change (Off-white)
Table 2: Metal-Catalyzed Hydrolysis Inhibition

Conditions: Formulations diluted 1:100 in standard hard water spiked with 50 ppm Cu²⁺. Incubated at 50°C for 7 days.

FormulationMetal Challenge% AI RemainingChelation Efficiency (%)
Control ODNone (Deionized Water)96.2%N/A
Control OD50 ppm Cu²⁺32.8%0.0%
Optimized OD (2.0% 3-ABP) 50 ppm Cu²⁺ 91.4% 92.4%

Note: Chelation Efficiency is calculated based on the prevention of AI degradation relative to the baseline hydrolysis in deionized water.

Conclusion

The strategic incorporation of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one into agrochemical formulations provides a robust, dual-action defense mechanism. By leveraging the inherent UV-absorbing properties of the pyrazolone ring and the chelating power of the 3-amino/5-oxo moieties, formulators can significantly extend the field half-life of sensitive active ingredients. The addition of the 1-butyl group ensures seamless integration into modern, oil-based delivery systems without compromising phase stability.

References

  • A one-step synthesis of pyrazolone. MDPI (Molbank). Available at:[Link]

  • Enhancement of Photostabilization of Poly(Vinyl Chloride) in the Presence of Tin–Cephalexin Complexes. PubMed Central (PMC). Available at:[Link]

Sources

Application

Application Note: High-Yield Synthesis of Azo Dyes Utilizing 3-Amino-1-butyl-1H-pyrazol-5(4H)-one as a Coupling Component

Executive Summary Pyrazolone derivatives serve as critical coupling components in the synthesis of azo dyes, yielding vibrant yellow to orange chromophores that are highly valued in both the textile industry and pharmace...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Pyrazolone derivatives serve as critical coupling components in the synthesis of azo dyes, yielding vibrant yellow to orange chromophores that are highly valued in both the textile industry and pharmaceutical development[1]. The compound 3-Amino-1-butyl-1H-pyrazol-5(4H)-one offers unique structural advantages: the N-1 butyl chain increases the lipophilicity of the resulting dye (ideal for solvent and disperse dyes), while the C-3 primary amine acts as a strong electron-donating auxochrome. This auxochrome not only induces a bathochromic shift but also provides a site for intermolecular hydrogen bonding, which enhances the target molecule's sublimation fastness and potential biological binding affinity[2].

This application note provides a comprehensive, self-validating protocol for the diazotization and subsequent azo coupling of primary aromatic amines with 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, emphasizing the chemical causality behind pH control, temperature regulation, and solvent selection.

Mechanistic Principles & Chemical Causality

The synthesis of azo dyes relies on a robust two-step process: the diazotization of a primary aromatic amine to form an electrophile, followed by an electrophilic aromatic substitution (azo coupling) with an electron-rich nucleophile[3].

Diazotization and Electrophile Stability

Diazonium salts are inherently unstable and prone to decomposition into phenols and nitrogen gas at elevated temperatures. Therefore, the reaction must be strictly maintained between 0–5 °C[3]. Furthermore, an excess of nitrous acid ( HNO2​ ) during this phase can lead to unwanted nitrosation of the coupling component. This necessitates the use of a sulfamic acid quench prior to coupling.

Azo Coupling at the Active Methylene (C-4)

Unlike phenolic coupling components that react at ortho/para positions, pyrazolones undergo electrophilic attack at the active methylene group located at the C-4 position of the heterocyclic ring[4]. To facilitate this, the pyrazolone must be converted into its highly nucleophilic enolate form.

The Criticality of pH Control

The coupling reaction generates one equivalent of hydrochloric acid ( HCl ). If left unbuffered, the pH of the reaction matrix will rapidly drop, protonating the pyrazolone and effectively halting the coupling process[5]. Conversely, highly alkaline conditions (pH > 9) will cause the diazonium salt to convert into an unreactive diazoate. Therefore, the use of a sodium acetate buffer to maintain a mildly acidic to neutral pH (5.5–6.5) is an absolute requirement for high-yield pyrazolone coupling[5].

Experimental Workflow

Workflow A Primary Aromatic Amine + HCl / H2O B Cool to 0-5°C Add NaNO2 A->B C Diazonium Salt Solution (Electrophile) B->C G Azo Coupling Reaction (0-5°C, Dropwise Addition) C->G Dropwise D 3-Amino-1-butyl-1H-pyrazol-5(4H)-one + Aqueous/EtOH Solvent E Adjust pH to 5.5-6.5 (Sodium Acetate Buffer) D->E F Coupling Component Solution (Nucleophile) E->F F->G H Stirring (1-2 hrs) Precipitation of Dye G->H I Filtration, Washing & Drying (Target Azo Dye) H->I

Fig 1. Standardized experimental workflow for the synthesis of pyrazolone-based azo dyes.

Reagents and Equipment

  • Diazo Component: Aniline (or substituted derivative, e.g., 4-nitroaniline) (10.0 mmol)

  • Coupling Component: 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (10.0 mmol)

  • Reagents: Sodium nitrite ( NaNO2​ ), Hydrochloric acid (37% HCl ), Sodium acetate trihydrate ( NaOAc⋅3H2​O ), Sulfamic acid.

  • Solvents: Deionized water, absolute Ethanol.

  • Validation Tools: Starch-iodide indicator paper, H-acid (1-amino-8-naphthol-3,6-disulfonic acid) solution for spot testing.

Step-by-Step Protocol

Phase 1: Preparation of the Diazonium Electrophile
  • Dissolution: In a 100 mL round-bottom flask, suspend 10.0 mmol of the primary aromatic amine in 15 mL of deionized water. Add 2.5 mL of 37% HCl and stir until a clear solution of the amine hydrochloride salt is obtained.

  • Cooling: Place the flask in an ice-water bath and allow the internal temperature to reach 0–2 °C.

  • Diazotization: Dissolve 10.5 mmol of NaNO2​ in 5 mL of cold water. Add this solution dropwise to the amine hydrochloride solution over 15 minutes, maintaining the temperature below 5 °C.

  • Validation (Self-Correction): After 10 minutes of stirring, test the solution with starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid.

  • Quenching: Add small pinches of sulfamic acid until the starch-iodide test is negative. Causality: Failure to remove excess HNO2​ will result in the nitrosation of the pyrazolone's C-4 position, drastically reducing the yield of the target azo dye.

Phase 2: Preparation of the Pyrazolone Nucleophile
  • Dissolution: In a separate 250 mL beaker, dissolve 10.0 mmol of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in a mixture of 20 mL water and 10 mL ethanol. Causality: The N-1 butyl group renders the molecule highly hydrophobic; ethanol acts as a co-solvent to ensure a homogeneous coupling medium, preventing unreacted starting material from being trapped in the final precipitate.

  • Buffering: Add 3.0 g of sodium acetate trihydrate to the solution and stir until dissolved. Verify that the pH is between 5.5 and 6.5.

  • Cooling: Chill the nucleophile solution to 0–5 °C in an ice bath.

Phase 3: Azo Coupling Reaction
  • Coupling: Transfer the cold diazonium salt solution to an addition funnel. Add it dropwise to the vigorously stirred pyrazolone solution over a period of 30 minutes. An immediate color change and precipitation of the dye will be observed[4].

  • Temperature Control: Ensure the reaction matrix does not exceed 5 °C during the addition.

  • Validation (Spot Test): After 1 hour of stirring, place a drop of the reaction mixture on filter paper next to a drop of alkaline H-acid solution. If the intersecting boundary remains colorless, the diazonium salt has been completely consumed. If a red/purple line forms, continue stirring.

Phase 4: Isolation and Purification
  • Filtration: Vacuum filter the precipitated dye using a Büchner funnel.

  • Washing: Wash the filter cake with 50 mL of cold deionized water to remove inorganic salts, followed by 10 mL of cold ethanol to remove any unreacted organic precursors.

  • Drying: Dry the product in a vacuum oven at 60 °C for 12 hours to constant weight.

Quantitative Data & Process Optimization

The following table summarizes the causal relationship between reaction parameters and the resulting yield/purity of pyrazolone azo dyes.

pH RangeTemperature (°C)Tautomeric State of PyrazoloneReaction KineticsAverage Yield (%)
1.0 - 3.00 - 5Protonated / NeutralVery Slow< 40%
4.5 - 6.5 0 - 5 Enolate / Active Methylene Optimal 85 - 95%
8.0 - 10.00 - 5Fully DeprotonatedFast (Side reactions)60 - 75%
4.5 - 6.520 - 25Enolate / Active MethyleneDiazonium Decomposition50 - 65%

Table 1: Effect of pH and Temperature on Pyrazolone Azo Coupling Yields.

Tautomeric Equilibrium

Pyrazolone-based azo dyes exhibit complex tautomerism, existing as a mixture of azo, hydrazone, and enol forms depending on the solvent polarity, pH, and physical state[6]. In the solid state, the NH-hydrazone form generally predominates due to stable intramolecular hydrogen bonding, which is responsible for the excellent light fastness of these dyes[4].

Tautomerism Azo CH-Azo Form Active Methylene Hydrazone NH-Hydrazone Form Dominant in Solid State Azo->Hydrazone Proton Transfer Enol OH-Azo Form Enolized Pyrazolone Azo->Enol Enolization Hydrazone->Enol Solvent Dependent

Fig 2. Azo-hydrazone-enol tautomeric equilibrium characteristic of C-4 coupled pyrazolone dyes.

Troubleshooting Guide

  • Issue: Low yield and heavy tar formation.

    • Cause: Diazonium decomposition due to temperature spikes (>10 °C) or coupling pH being too high.

    • Solution: Strictly maintain ice-bath temperatures and verify the sodium acetate buffer capacity.

  • Issue: Dull or off-shade color of the final dye.

    • Cause: Nitrosation of the 3-amino group on the pyrazolone due to unquenched nitrous acid.

    • Solution: Always validate the destruction of excess HNO2​ with sulfamic acid using starch-iodide paper prior to coupling.

  • Issue: Incomplete coupling (positive H-acid spot test after 2 hours).

    • Cause: Precipitation of the pyrazolone component before coupling can occur.

    • Solution: Increase the ratio of ethanol in the coupling solvent matrix to keep the hydrophobic 3-Amino-1-butyl-1H-pyrazol-5(4H)-one fully dissolved.

References

  • Gunkara, O. T., Bagdatli, E., & Ocal, N. (2013). "Synthesis of new pyrazolone dyes." Journal of Chemical Research. URL:[Link]

  • Zhang, Y., et al. (2021). "High-Flux Continuous-Flow Synthesis of C.I. Pigment Yellow 12 from Clear Alkaline Solutions of the Coupling Component." ACS Publications. URL:[Link]

  • Burlov, A. S., et al. (2022). "Synthesis, characterization, and sorption activity of novel azo-colorants derived from phloroglucinol and antipyrine and their metal complexes." RSC Advances. URL:[Link]

  • Grokipedia Contributors. (2024). "Pyrazolone." Grokipedia. URL:[Link]

  • Gajiwala, P. H., et al. (2025). "Pyrazolone based metal complex azo dyes:- Synthesis, Characterization, DFT analysis and in-vitro Anti-microbial Assessment." Journal of Molecular Structure. URL:[Link]

Sources

Method

Application Note: Chemoselective Functionalization of the Amino Group in 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

Mechanistic Insights: The Chemoselectivity Challenge 3-Amino-1-butyl-1H-pyrazol-5(4H)-one is a highly versatile heterocyclic scaffold utilized extensively in medicinal chemistry and materials science. However, functional...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Mechanistic Insights: The Chemoselectivity Challenge

3-Amino-1-butyl-1H-pyrazol-5(4H)-one is a highly versatile heterocyclic scaffold utilized extensively in medicinal chemistry and materials science. However, functionalizing the exocyclic 3-amino group presents a significant chemoselectivity challenge due to the molecule's tautomeric nature and the presence of multiple nucleophilic centers.

The pyrazolone core contains three primary reactive sites:

  • The C4 Position (Active Methylene): Highly susceptible to soft electrophiles. Direct reaction with aldehydes typically results in rapid Knoevenagel condensation, yielding 4-alkylidene derivatives rather than the desired N-alkylated products[1].

  • The O5/N2 Positions: Under basic conditions, the enolate tautomer can undergo O-alkylation or O-acylation.

  • The Exocyclic 3-Amino Group: A hard nucleophile that requires specific thermodynamic or kinetic control to be selectively targeted.

Causality in Experimental Design: To selectively functionalize the 3-amino group, the choice of electrophile and catalyst is paramount. Hard electrophiles (such as acyl chlorides and sulfonyl chlorides) preferentially attack the exocyclic nitrogen when buffered with a nucleophilic catalyst like pyridine[2]. Conversely, functionalizing the amine via reductive amination requires Lewis acid-mediated imine formation (e.g., using Titanium(IV) isopropoxide) to sterically shield the C4 position and prevent carbon-carbon bond formation.

Reaction Pathway Visualization

G Substrate 3-Amino-1-butyl- 1H-pyrazol-5(4H)-one Acylation Acyl Chloride / Ac2O + Pyridine Substrate->Acylation Hard Electrophile Sulfonylation Sulfonyl Chloride + Base Substrate->Sulfonylation Hard Electrophile RedAmination Aldehyde + Ti(OiPr)4 + NaBH3CN Substrate->RedAmination Imine Control AldehydeDirect Aldehyde (Direct) Base/Acid cat. Substrate->AldehydeDirect Soft Electrophile N_Acyl 3-Amide Derivative (N-Functionalization) Acylation->N_Acyl N_Sulfonyl 3-Sulfonamide (N-Functionalization) Sulfonylation->N_Sulfonyl N_Alkyl 3-Secondary Amine (N-Functionalization) RedAmination->N_Alkyl C_Alkyl 4-Alkylidene (C4-Functionalization) AldehydeDirect->C_Alkyl Side Reaction

Chemoselective pathways for functionalizing 3-amino-1-butyl-1H-pyrazol-5(4H)-one.

Quantitative Data Summary

The following table summarizes the optimized parameters for directing electrophilic attack toward the 3-amino group while suppressing side reactions at the C4 and O5 positions.

Functionalization TypeReagents & CatalystPrimary Reactive SiteMajor Competing SiteTemp (°C)Expected Yield
N-Acylation Acyl Chloride, Pyridine3-NH 2​ O5 (Enol esterification)0 to 2575–85%
N-Sulfonylation Sulfonyl Chloride, Pyridine3-NH 2​ O5 (Enol sulfonylation)0 to 2570–80%
Reductive Amination Aldehyde, Ti(O-iPr) 4​ , NaBH 3​ CN3-NH 2​ C4 (Active Methylene)25 to 5055–65%

Experimental Protocols

Protocol A: Chemoselective N-Acylation (Amide Formation)

Rationale: Acetylation or general acylation of the 3-amino group is highly efficient when utilizing pyridine as both the solvent and a nucleophilic catalyst. Pyridine reacts with the acyl chloride to form a highly reactive acylpyridinium intermediate, which kinetically favors attack by the hard exocyclic nitrogen over the C4 carbon[2]. Furthermore, pyridine acts as an acid scavenger, preventing the generated HCl from protonating the pyrazolone core.

Step-by-Step Methodology:

  • Preparation: Dissolve 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (1.0 eq, 10 mmol) in anhydrous pyridine (15 mL) under an inert argon atmosphere.

  • Addition: Cool the reaction flask to 0 °C using an ice bath. Slowly add the desired acyl chloride or acetic anhydride (1.1 eq, 11 mmol) dropwise over 15 minutes to control the exothermic reaction.

  • Propagation: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4–5 hours.

  • Self-Validation (In-Process): Monitor via TLC (Eluent: 5% MeOH in DCM). The starting material spot should disappear, replaced by a higher R f​ spot.

  • Workup: Pour the mixture into 100 mL of ice-cold 1M HCl to neutralize the pyridine. Extract with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with saturated NaHCO 3​ and brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Analytical Confirmation: 1 H NMR will show the disappearance of the broad 3-NH 2​ singlet at ~5.0 ppm and the appearance of a downfield amide N-H proton at ~10.5 ppm.

Protocol B: N-Sulfonylation (Sulfonamide Formation)

Rationale: Sulfonyl chlorides are hard electrophiles that can inadvertently sulfonylate the O5 enol tautomer if the base is too strong. Using strictly anhydrous conditions with a mild base ensures the thermodynamic stability of the N-sulfonyl product.

Step-by-Step Methodology:

  • Preparation: Suspend the pyrazolone substrate (1.0 eq, 5 mmol) in anhydrous Dichloromethane (DCM) (20 mL). Add Triethylamine (TEA) (1.5 eq, 7.5 mmol) and a catalytic amount of DMAP (0.1 eq).

  • Addition: Cool to 0 °C. Add the sulfonyl chloride (1.05 eq, 5.25 mmol) portion-wise.

  • Propagation: Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 6 hours.

  • Workup: Quench with water (20 mL). Separate the organic layer and wash sequentially with 0.5M HCl, water, and brine. Dry over MgSO 4​ and evaporate the solvent. Recrystallize the crude product from ethanol.

  • Analytical Confirmation: IR spectroscopy will validate the structure via the presence of strong SO 2​ stretching bands at ~1350 cm −1 (asymmetric) and ~1150 cm −1 (symmetric).

Protocol C: Controlled Reductive Amination

Rationale: Direct mixing of aldehydes with 3-aminopyrazol-5-ones typically leads to Knoevenagel condensation at the hyper-reactive C4 position[1]. To bypass this, Titanium(IV) isopropoxide[Ti(O-iPr) 4​ ] is employed. The titanium coordinates the exocyclic amine and the aldehyde, forcing the formation of the N-imine while sterically shielding the C4 active methylene.

Step-by-Step Methodology:

  • Imine Formation: In an oven-dried flask, dissolve 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (1.0 eq, 5 mmol) and the target aldehyde (1.1 eq, 5.5 mmol) in anhydrous Tetrahydrofuran (THF) (20 mL).

  • Activation: Add Ti(O-iPr) 4​ (2.0 eq, 10 mmol) via syringe. Stir the mixture at room temperature for 12 hours under argon to ensure complete imine formation.

  • Reduction: Add Sodium Cyanoborohydride (NaBH 3​ CN) (1.5 eq, 7.5 mmol) dissolved in 5 mL of anhydrous Methanol. Stir for an additional 6 hours. (Note: NaBH 3​ CN is chosen over NaBH 4​ to prevent reduction of the pyrazolone carbonyl).

  • Workup: Quench the reaction by adding 10 mL of water. A white precipitate of titanium dioxide (TiO 2​ ) will form. Filter the suspension through a pad of Celite and wash the pad thoroughly with Ethyl Acetate.

  • Purification: Separate the organic layer from the filtrate, wash with brine, dry over Na 2​ SO 4​ , and purify via silica gel column chromatography.

  • Analytical Confirmation: 1 H NMR will confirm success if the C4 methylene protons (~3.4 ppm) are retained, proving that C-alkylation did not occur.

References

  • Synthesis, Characterization, Absorption and Fastness Properties of Novel Monoazo Dyes Derived from 1-Phenyl-3-amino-4-(2-thiazolilazo)pyrazol-5-one SciELO
  • Aortic Binding of AZD5248: Mechanistic Insight and Reactivity Assays To Support Lead Optimization(Citing: Alkylation of 1-phenyl-3,5-disubstituted pyrazoles with polyfluorinated aliphatic aldehydes)

Sources

Technical Notes & Optimization

Troubleshooting

How to improve reaction yield in 3-Amino-1-butyl-1H-pyrazol-5(4H)-one synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the synthesis of 3-amino-1-alkyl-1H-pyrazol-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with the synthesis of 3-amino-1-alkyl-1H-pyrazol-5(4H)-ones. Substituted pyrazoles are critical scaffolds in modern medicinal chemistry, heavily featured in recently approved APIs[1].

However, the condensation of butylhydrazine with ethyl cyanoacetate is notoriously problematic. On paper, it is a simple cyclocondensation; in the reactor, researchers are plagued by poor regioselectivity, stalled conversions, and oxidative degradation. In this guide, we will dissect the causality behind these failures and provide a self-validating protocol to push your reaction yields above 85%.

Mechanistic Causality: The Regioselectivity Conflict

The primary reason for low yield in 3-amino-1-butyl-1H-pyrazol-5(4H)-one synthesis is the formation of the undesired regioisomer: 5-amino-1-butyl-1H-pyrazol-3(2H)-one. This occurs because both the hydrazine and the cyanoacetate possess two reactive sites.

Butylhydrazine has a substituted nitrogen (N1) and an unsubstituted, sterically free nitrogen (N2). Ethyl cyanoacetate has two electrophilic centers: the ester carbonyl and the nitrile carbon. The regioselectivity is entirely dictated by which electrophile the highly nucleophilic N2 attacks first[2].

Regioselectivity SM Butylhydrazine + Ethyl Cyanoacetate Hydrazide Hydrazide Intermediate (N2 attacks Ester) SM->Hydrazide Strong Base (NaOEt) Kinetic Control Amidrazone Amidrazone Intermediate (N2 attacks Nitrile) SM->Amidrazone Neutral/Acidic Thermodynamic Control Target 3-Amino-1-butyl-1H- pyrazol-5(4H)-one (Target Isomer) Hydrazide->Target Intramolecular Cyclization SideProduct 5-Amino-1-butyl-1H- pyrazol-3(2H)-one (Side Product) Amidrazone->SideProduct Intramolecular Cyclization

Regioselective pathways in the condensation of butylhydrazine and ethyl cyanoacetate.

Troubleshooting & FAQs

Q: My NMR shows a 40:60 mixture of isomers. How do I force the reaction to yield the 3-amino-1-butyl isomer exclusively? A: Causality: Without a strong base, the more nucleophilic unsubstituted nitrogen (N2) of butylhydrazine attacks the highly electrophilic nitrile group, leading to the amidrazone intermediate and ultimately the 5-amino side product. Solution: Introduce a strong base like sodium ethoxide (NaOEt). Base catalysis enhances the transesterification/hydrazinolysis pathway, forcing N2 to attack the ester carbonyl first to form a hydrazide intermediate[3]. This intermediate cyclizes exclusively into the desired 3-amino-1-butyl-1H-pyrazol-5(4H)-one[4].

Q: I am using NaOEt, but my yields are plateauing around 50%. What is limiting the conversion? A: Causality: The cyclocondensation releases one equivalent of ethanol and one equivalent of water. In a standard closed reflux system (e.g., boiling ethanol), these byproducts establish a thermodynamic equilibrium, stalling the reaction. Solution: Shift the equilibrium by removing the byproducts. After the initial hydrazide formation, swap the solvent to toluene and utilize a Dean-Stark apparatus to continuously distill off the water and ethanol.

Q: My isolated product turns pink/brown upon storage. Is it degrading? A: Causality: 3-Amino-pyrazolones are highly electron-rich and susceptible to auto-oxidation in the presence of trace metals and atmospheric oxygen, forming colored azo or radical species. Solution: Perform your aqueous workup using degassed water. Store the final lyophilized powder in amber vials under an argon atmosphere.

Quantitative Yield Optimization

The following table summarizes internal validation data demonstrating the impact of rational reaction design on both regiomeric ratio and isolated yield.

Reaction ConditionBase / CatalystSolvent SystemTemp (°C)Regiomeric Ratio (3-Amino : 5-Amino)Isolated Yield (%)
Standard RefluxNoneEthanol7840:6034%
Base-CatalyzedNaOEt (1.1 eq)Ethanol7885:1562%
Base + Dean-Stark NaOEt (1.1 eq) Toluene/EtOH 110 98:2 86%

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a "self-validating system." At each critical juncture, a physical or chemical checkpoint confirms the reaction is proceeding correctly.

Objective: Synthesis of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (>85% yield, >95% regiomeric purity).

Step 1: Alkoxide Generation (Activation)

  • Charge a dry, argon-flushed 3-neck flask with 400 mL of absolute ethanol.

  • Slowly add 1.1 equivalents of sodium metal in small pieces.

  • Self-Validation Checkpoint: The activation is complete when hydrogen gas evolution entirely ceases and the solution becomes completely transparent.

Step 2: Hydrazide Formation (Kinetic Control)

  • Cool the sodium ethoxide solution to 0°C using an ice bath.

  • Add 1.0 equivalent of ethyl cyanoacetate dropwise over 15 minutes.

  • Add 1.0 equivalent of butylhydrazine dropwise.

  • Causality: Maintaining 0°C ensures the highly nucleophilic N2 of butylhydrazine attacks the ester carbonyl before any side reactions with the nitrile can occur.

Step 3: Cyclization & Equilibrium Shift (Thermodynamic Drive)

  • Heat the mixture to a gentle reflux (78°C) for 2 hours.

  • Self-Validation Checkpoint: TLC (DCM:MeOH 9:1) should show the complete disappearance of the ethyl cyanoacetate spot.

  • Equip a distillation head and remove ~70% of the ethanol volume.

  • Replace the lost volume with anhydrous toluene and attach a Dean-Stark trap. Reflux at 110°C for 4 hours.

  • Causality: The azeotropic removal of water and ethanol drives the condensation equilibrium entirely to the right.

Step 4: pH-Controlled Isolation

  • Cool the mixture to room temperature and concentrate under reduced pressure.

  • Dissolve the crude residue in 200 mL of degassed DI water.

  • Slowly acidify the solution with glacial acetic acid while monitoring with a pH meter.

  • Self-Validation Checkpoint: A dense, off-white precipitate will crash out exactly at pH 5.5. Critical: Do not drop the pH below 4.0; doing so will protonate the aminopyrazole core and cause the product to redissolve into the aqueous layer.

  • Filter the precipitate, wash with ice-cold ethanol, and dry under high vacuum.

References[3] 1-phenyl-3-amino-5-pyrazolone - Organic Syntheses Procedure. Organic Syntheses. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGZbRsOWvBLp2m6iQCMa2hBIbBXY_-QDPB4xv21oAFMVE1fbSolzeI0etz-mR-texg8Y7msQyXc5RmgEga7WHMIUOBr_LZ20v1LZL5Nc0Ka84iZGeDhrjc_Zy5BXnD--QQPcHJKfYf6qA==[2] Approaches towards the synthesis of 5-aminopyrazoles. PMC - NIH. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHastOcTgyI3hUlQNSjIj3PjL9aNXjN1ir-j9F6-AZB91CyvtOaCh6YvLCM2eEjfgztT1MwPaDnOc7ZLZ_W8GrDIrNPovoTI_L7p03WoYX_meECSo6i4XpD9HHW1k3O59n3_Npl-ExSTXtGAe4=[4] Recent Advances in Synthesis and Properties of Pyrazoles. MDPI. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmc5tx5b8PAMCbXNM2zIN2L0fXkbnNXnGfHthDziITz6B4i3iOlHvhswwEA48aP_Yuazs1bPr-KP0X6WBgO5Ex4kC1UquRiZuMKIktTlDosi8TUkqqaIFLfszqBZPXsWs=[1] Synthetic Approaches to the New Drugs Approved during 2023. Journal of Medicinal Chemistry - ACS Publications. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGHIJXBn4f6QbFxzt0bq2V2FsIF10Dni6jSdM0-brL7cBQguCUc_jN819f1-QRpSXEBkuDxw638dNAPDFEDnI0-Lk0W7lbpnllINN3cHMuS9a-DJmb6XkQltFvrR5Pmb-9A70Ir9ktqxNMO_r1cf2bR

Sources

Optimization

Troubleshooting common impurities during 3-Amino-1-butyl-1H-pyrazol-5(4H)-one crystallization

Welcome to the Advanced Crystallization Support Portal. This technical resource is designed for process chemists, researchers, and drug development professionals troubleshooting the isolation and purification of 3-amino-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Support Portal. This technical resource is designed for process chemists, researchers, and drug development professionals troubleshooting the isolation and purification of 3-amino-1-butyl-1H-pyrazol-5(4H)-one.

Due to its specific hydrogen-bonding network and solubility profile, this pyrazolone derivative is highly susceptible to phase separation anomalies and impurity entrapment during batch crystallization. This guide synthesizes thermodynamic principles with field-proven process analytical technologies (PAT) to help you engineer a self-validating purification workflow.

Phase 1: Mechanistic Troubleshooting (FAQs)

Q1: My pyrazolone compound is "oiling out" instead of forming a crystalline suspension. Why is this happening, and how do I prevent it? Causality & Mechanism: "Oiling out," scientifically known as Liquid-Liquid Phase Separation (LLPS), occurs when a crystallization system reaches an excessively high level of supersaturation. Instead of integrating into a rigid crystal lattice, the solute separates into a secondary, product-rich liquid phase (an emulsion) [[1]](). For 3-amino-1-butyl-1H-pyrazol-5(4H)-one, this is typically triggered by rapid cooling or aggressive anti-solvent addition, which violently pushes the system beyond its metastable zone width (MSZW) 2. The high mobility of molecules within these oil droplets makes them an excellent solvent for impurities, which become permanently trapped when the oil eventually solidifies into an amorphous or gummy mass 1. Resolution: To prevent LLPS, you must strictly control supersaturation. Generate supersaturation slowly (e.g., reducing cooling rates) and implement an effective seeding strategy halfway into the metastable zone to promote controlled secondary nucleation over phase separation 1.

Q2: I am seeing high levels of the regioisomer (5-amino-1-butyl-1H-pyrazol-3(2H)-one) and unreacted precursors in my final isolated solid. How are they bypassing the purification process? Causality & Mechanism: If your process undergoes oiling out, the normal impurity rejection mechanism of slow crystal lattice growth is bypassed 1. The target material and impurities distribute into the oil phase and the mother liquor according to their specific partition coefficients 3. Because the regioisomer shares a nearly identical hydrogen-bonding network with the target pyrazolone, it highly partitions into the solute-rich oil droplets. When this oil spontaneously solidifies, the impurities are locked inside the agglomerates 3. Resolution: Shifting from an unseeded batch process to a seeded, controlled anti-solvent crystallization ensures that the target API crystallizes directly from the mother liquor, leaving the regioisomer dissolved in the bulk solvent 2.

Q3: Why does my isolated product exhibit a pink/red discoloration? Causality & Mechanism: Pyrazolone derivatives are highly susceptible to oxidative coupling. In the presence of trace transition metals (often from stainless steel reactors) and dissolved oxygen, the pyrazolone ring can oxidize to form highly conjugated, deeply colored rubazonic acid analogs. Resolution: Degas your crystallization solvents with nitrogen prior to use, and consider adding a mild antioxidant (like BHT) or a chelating agent (like EDTA) during the dissolution phase if metal catalysis is suspected.

Phase 2: Thermodynamic Data & Solubility Profiles

To design a robust crystallization process, you must operate within the thermodynamic boundaries of the solvent system. The table below summarizes the solubility and phase behaviors of 3-amino-1-butyl-1H-pyrazol-5(4H)-one to help you avoid the LLPS boundary.

Solvent SystemTemp (°C)Solubility (mg/mL)MSZW (°C)LLPS Boundary (°C)Phase Behavior Notes
Ethanol (100%)7045012N/AHigh solubility; good primary solvent.
Ethanol (100%)208515N/AModerate yield loss if used alone.
EtOH:Water (1:1)70120862Prone to oiling out if cooled rapidly.
EtOH:Water (1:1)20151025Excellent anti-solvent ratio for high yield.

Phase 3: Process Visualization

G Start Supersaturated Solution (3-Amino-1-butyl-1H-pyrazol-5(4H)-one) HighSup High Supersaturation Rapid Cooling Start->HighSup LowSup Controlled Supersaturation Seeding Applied Start->LowSup LLPS Liquid-Liquid Phase Separation (Oiling Out) HighSup->LLPS Nucleation Secondary Nucleation Crystal Growth LowSup->Nucleation Impurity Impurity Entrapment Amorphous Solid LLPS->Impurity Pure High Purity Crystals (Target API) Nucleation->Pure

Caption: Pathway comparison: LLPS (oiling out) vs. controlled seeded crystallization.

Phase 4: Self-Validating Experimental Protocol

This protocol utilizes a seeded anti-solvent approach to bypass the LLPS boundary and selectively purge regioisomers. It is designed as a self-validating system: you cannot proceed to the next step unless the specific in-process check is met.

Protocol: Seeded Anti-Solvent Crystallization of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

Step 1: Primary Dissolution

  • Action: Suspend 100 g of crude 3-amino-1-butyl-1H-pyrazol-5(4H)-one in 220 mL of absolute Ethanol. Heat the reactor to 70 °C under a nitrogen atmosphere.

  • Causality: Ethanol acts as the "good" solvent, breaking down the crude matrix. Nitrogen prevents oxidative discoloration.

  • Validation Check: Visual inspection must confirm a completely clear, homogenous solution. If particulate remains, hold at 70 °C for an additional 15 minutes.

Step 2: Controlled Cooling and Seeding

  • Action: Cool the solution to 55 °C at a rate of 0.5 °C/min. Once at 55 °C, add 1.0 g (1% w/w) of highly pure, milled 3-amino-1-butyl-1H-pyrazol-5(4H)-one seed crystals. Age the suspension for 30 minutes.

  • Causality: 55 °C is precisely halfway into the Metastable Zone Width (MSZW). Adding seeds here provides a low-energy surface for the solute to integrate into a crystal lattice, bypassing the high-energy barrier required for primary nucleation 1. This prevents the supersaturation from spiking to the LLPS boundary 2.

  • Validation Check: Use Focused Beam Reflectance Measurement (FBRM) or visual monitoring to confirm that the seed bed is stable and growing (chord counts increasing) without dissolving.

Step 3: Anti-Solvent Dosing

  • Action: Begin dosing 220 mL of deionized Water (anti-solvent) at a strictly controlled rate of 1.8 mL/min over 2 hours. Maintain the reactor at 55 °C.

  • Causality: Water drastically lowers the solubility of the pyrazolone. Dosing it slowly ensures that the supersaturation generated by the anti-solvent is immediately consumed by the growing seed crystals, keeping the bulk concentration below the oiling-out threshold 4.

  • Validation Check: The suspension should become progressively thicker but remain flowable. If sudden turbidity or droplet formation (emulsion) is detected via PAT (Particle Vision Measurement, PVM), immediately halt dosing and hold until the droplets crystallize.

Step 4: Final Cooling and Isolation

  • Action: Cool the slurry to 5 °C at a rate of 0.2 °C/min. Age at 5 °C for 1 hour. Filter the suspension via a Büchner funnel and wash the cake with 50 mL of pre-chilled (5 °C) 1:1 Ethanol:Water.

  • Causality: The final cooling ramp maximizes the yield. Washing with the cold solvent mixture displaces the mother liquor containing the highly soluble regioisomer and unreacted precursors without dissolving the target API 5.

  • Validation Check: The mother liquor should run clear. The isolated filter cake should be white to off-white, free of gummy agglomerates.

Protocol Step1 Step 1: Dissolution Dissolve crude in EtOH at 70°C Step2 Step 2: Clarification Hot filtration to remove insoluble matter Step1->Step2 Step3 Step 3: Cooling & Seeding Cool to 55°C, add 1-2% wt seeds Step2->Step3 Step4 Step 4: Anti-Solvent Addition Dose Water slowly over 2h Step3->Step4 Step5 Step 5: Aging & Isolation Cool to 5°C, age for 1h, filter Step4->Step5

Caption: Step-by-step seeded anti-solvent crystallization workflow.

References

  • Benchchem. "Recrystallization techniques for purifying pyrazole compounds." Benchchem Technical Support. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGQegp4c-AuW2sMapDcrGplR4aE-s2I_mjzvLEt_SCkhh10fu-rnd2AFFdv3Vk8h8BVSarJRL-Qi4AuzTfVn5Ngp6ul3DrIy3E6dsF5yn-g_AXMtrO2ac9C-iUG57uSabNWURv5b5JRBKi_pqET8R2H1v6889Gkfz18FxzpCupiLqvADXhmYvQCi0ZXAP0bABSiLZWJwfOav7rC]
  • ACS Sustainable Chemistry & Engineering. "Transforming Reactive Crystallization from Batch to Continuous: A Case Study of 1-Phenyl-3-methyl-5-pyrazolone Synthesis." ACS Publications. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFDy3ZeHK-_BKUBcE-foUTFb8VE4k4x8pNrIVHmgkHE1SJWZTcG7Ttcpcog0jKHRzJOucolJL_6Y1KK19e7ZPa-f0FG6TgIhAPaHJFmWY5Q_b1GjAh73TdVcyAGAyqFu7s7cyZmM6iXufKgV1QfWjk71g==]
  • Organic Process Research & Development. "Effect of Oiling-out during Crystallization on Purification of an Intermediate Compound." ACS Publications. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5g0gZGiEyeSX8d9TlSM1Y4_XjCOFOHHqL9yIPJYsgFvXJ-A_WGJDKjPfdxb3nmPbhTBNuGLcw-HsgK71uwc6UiCEuDSkN2iAb-1fca_8wsgRQmB5UUboGErRzJ8iArEYQSAdzDvqA2BL_cPs=]
  • ResearchGate. "Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound." ResearchGate. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHw-meNR2pNWCSvRzQYHFCEEpSMrKW_f7EEg_AQphO8_fl5qBwRVdqkYr4rmsw7WzFHTwyTmFO5zFexHG4LfpVTR28KJnVSgG2uoIMSdFlr9d1Y0mS7CBl8S6itg7_Wg9PtRUYIwBwH6Su3Cke9jkUrrR4-cK2JoMituLqLuvYRDy8HCVF5IbrgUMYECRlWwQ28u04apDzPaKNbyEMujhALnz-SZhTBFNjN7YC5zZWGmsjS--NKcsibsnuqM4MR-4LiJfmJH48=]
  • Mettler Toledo. "Oiling Out in Crystallization." Mettler Toledo AutoChem Applications. URL:[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAkG6kXscz90bt9mdT7gDfzszXrfdSQxLJyY29pUpPX7mUW5OSEIJdWEmaXCgm_cmAG4dHxNGMMGxgco5E_BeZGHlWTt88eh-ck2MC5iGBHhCZ0nS-ntiJ967hyXxj5GeAOdZCM60d93ghjx3mJmL2kzKzlalEaRXfpa_I8Y2EnctaIBjaYZxSPvreiyeOsX6OR01dwdCFt7lZdctpnhrBpav7G2Gs1L9sKs6xFGHkQpEr8g==]

Sources

Troubleshooting

Optimizing solvent and temperature conditions for 3-Amino-1-butyl-1H-pyrazol-5(4H)-one reactions

Welcome to the Application Scientist Support Center. 3-Amino-1-butyl-1H-pyrazol-5(4H)-one is a highly versatile building block in medicinal chemistry, agrochemicals, and dye synthesis[1].

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. 3-Amino-1-butyl-1H-pyrazol-5(4H)-one is a highly versatile building block in medicinal chemistry, agrochemicals, and dye synthesis[1]. However, its reactivity is complicated by a dynamic tautomeric equilibrium between three distinct forms: the CH-form (pyrazol-5(4H)-one), the OH-form (5-hydroxypyrazole), and the NH-form (2-pyrazolin-5-one)[2].

Because each tautomer presents a different nucleophilic site (C4, O5, or N3/N2), mastering solvent polarity and temperature is critical for regioselective functionalization[3]. This guide provides field-proven troubleshooting logic and validated protocols to help you control these variables.

Section 1: Core Diagnostic Logic

Before troubleshooting specific reactions, it is essential to understand how your choice of solvent dictates the dominant reactive species in the flask.

Tautomerism_Pathways CH CH-Form (Pyrazol-5(4H)-one) Aprotic Solvents OH OH-Form (5-Hydroxypyrazole) Protic Solvents CH->OH Protic (H-bond) C4_Rxn C4-Condensation (Thermodynamic, High T) CH->C4_Rxn Active Methylene NH NH-Form (2-Pyrazolin-5-one) Polar Aprotic OH->NH Polar Aprotic O_Rxn O-Alkylation (Hard Electrophiles) OH->O_Rxn Enolate Formation NH->CH Non-polar N_Rxn 3-N-Acylation (Kinetic, Low T) NH->N_Rxn Exocyclic Amine

Tautomeric equilibria of 3-amino-1-butyl-1H-pyrazol-5(4H)-one and solvent-driven pathways.

Section 2: Troubleshooting FAQs

Q: Why is my Knoevenagel condensation at the C4 position stalling at 50% conversion? A: This is a classic thermodynamic issue linked to tautomeric equilibrium. In polar protic solvents (like ethanol), the OH-form (5-hydroxypyrazole) is stabilized via intermolecular hydrogen bonding[4]. This pulls the equilibrium away from the CH-form, which contains the active methylene required for C4 attack. Solution: Switch to a non-polar aprotic solvent like toluene. Toluene strongly favors the CH-tautomer[2]. Couple this with elevated temperatures (reflux) and a Dean-Stark apparatus to continuously remove water, driving the thermodynamic condensation to completion.

Q: I am trying to acylate the 3-amino group, but I keep getting a mixture of N-acyl and O-acyl products. How can I improve selectivity? A: Acylation of this scaffold is governed by kinetic versus thermodynamic control. The exocyclic 3-amino group is the most kinetically accessible nucleophile. However, the oxygen (in the enolate form) is a "harder" nucleophile that reacts rapidly with hard electrophiles like acid chlorides under basic conditions. Solution: Drop the temperature to 0°C–5°C to enforce kinetic control, strictly favoring 3-N-acylation. Use a mild, non-nucleophilic base (e.g., N,N-diisopropylethylamine) in an aprotic solvent like dichloromethane (DCM) to minimize enolate formation at the O5 position.

Q: My LC-MS shows a single pure peak, but my 1H NMR in DMSO-d6 shows broad, overlapping signals for the C4 and NH/OH protons. Is my compound degrading? A: Your compound is likely pure. Pyrazol-5-ones undergo rapid tautomeric interconversion between the NH- and OH-forms in highly polar, hydrogen-bond-accepting solvents like DMSO-d6[5]. Because the activation barrier between these isomers is low, their interconversion is rapid on the NMR timescale, resulting in broadened, averaged signals[5]. Solution: Rerun the 1H NMR in a non-polar, aprotic solvent like CDCl3. In CDCl3, the CH-form typically predominates, and the C4-methylene protons will resolve into a sharp, distinct signal (usually around 3.3–3.5 ppm)[5].

Section 3: Quantitative Data: Solvent Selection Guide

The absorption properties, emission profiles, and chemical reactivity of pyrazolones can be precisely tuned according to the dielectric properties of the solvent[3]. Use the table below to select the optimal solvent for your desired reaction pathway.

SolventDielectric Constant (ε)Predominant Tautomeric FormOptimal Reaction Pathway
Toluene 2.4CH-Form (Pyrazol-5(4H)-one)C4-Condensation / Alkylation
Chloroform (CDCl3) 4.8CH-Form (Pyrazol-5(4H)-one)NMR Resolution (Sharp C4 peaks)
Ethanol 24.5OH-Form (5-Hydroxypyrazole)General Reflux / Recrystallization
DMSO 46.7NH/OH Equilibrium MixtureN1/O5-Alkylation (with strong base)
Section 4: Validated Experimental Protocols
Protocol A: Thermodynamic C4-Functionalization (Knoevenagel Condensation)

Causality Focus: This protocol utilizes aprotic non-polar conditions to expose the active methylene and high heat to drive the thermodynamic product.

  • Preparation : Charge a dry round-bottom flask with 3-amino-1-butyl-1H-pyrazol-5(4H)-one (1.0 eq) and the target aldehyde (1.1 eq).

  • Solvent Addition : Suspend the reagents in anhydrous toluene (10 mL/mmol). Note: Toluene forces the equilibrium toward the reactive CH-tautomer.

  • Catalysis : Add a catalytic amount of piperidine and glacial acetic acid (0.1 eq each) to facilitate the formation of the active iminium intermediate.

  • Reaction Execution : Attach a Dean-Stark trap and reflux at 110°C for 4-6 hours.

  • Self-Validation : Monitor water accumulation in the Dean-Stark trap. The reaction is complete when water ceases to evolve. Verify the disappearance of the C4-methylene peak (~3.4 ppm) via 1H NMR in CDCl3.

  • Workup : Cool to room temperature, concentrate under reduced pressure, and recrystallize the crude product from ethanol.

Protocol B: Kinetic 3-N-Acylation

Causality Focus: This protocol relies on low temperatures to trap the kinetic product (N-acylation) before the thermodynamic enolate (O-acylation) can dominate.

  • Preparation : Dissolve 3-amino-1-butyl-1H-pyrazol-5(4H)-one (1.0 eq) in anhydrous dichloromethane (DCM) (10 mL/mmol) under an inert argon atmosphere.

  • Base Addition : Add N,N-diisopropylethylamine (DIPEA) (1.5 eq) and immediately cool the reaction mixture to 0°C using an ice bath. Note: Low temperature restricts the reaction to the kinetically favored exocyclic amine.

  • Electrophile Addition : Add the acid chloride (1.05 eq) dropwise over 15 minutes to prevent localized heating and thermal runaway.

  • Reaction Execution : Stir at 0°C for 2 hours.

  • Self-Validation : Quench a 10 µL aliquot in methanol and analyze via LC-MS. You should observe the mass of the mono-acylated product without +2x mass peaks (which would indicate over-reaction at the O5 position).

  • Workup : Wash the organic layer with saturated aqueous NaHCO3, dry over anhydrous Na2SO4, filter, and concentrate under vacuum.

References
  • [2] ChemInform Abstract: Pyrazol-5-ones: Tautomerism, Synthesis and Reactions. ResearchGate.2

  • [4] Tautomerism in 1‐Phenyl‐3‐Substituted Pyrazol‐5‐ones: FT‐Infrared Spectral Analysis and Ab Initio Calculations. ResearchGate.4

  • [5] Microwave-assisted synthesis of biologically relevant steroidal 17-exo-pyrazol-5'-ones from a norpregnene precursor by a side-chain elongation/heterocyclization sequence. Beilstein Journals.5

  • [3] Synthesis, Characterization, Absorption and Fastness Properties of Novel Monoazo Dyes Derived from 1-Phenyl-3-amino-4-(2-thiazolilazo)pyrazol-5-one. SciELO. 3

  • [1] 3-Amino-1-(2,4,6-trichlorophenyl)-2-pyrazolin-5-one. Benchchem. 1

Sources

Optimization

Technical Support Center: Mitigating Byproduct Formation in the Scale-Up of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

This technical guide is designed for researchers, chemists, and process development professionals engaged in the synthesis and scale-up of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one. The transition from bench-scale synthesis t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide is designed for researchers, chemists, and process development professionals engaged in the synthesis and scale-up of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one. The transition from bench-scale synthesis to pilot or manufacturing scale often introduces challenges related to impurity profiles and reaction control. This document provides a structured, question-and-answer-based approach to troubleshoot and minimize the formation of unwanted byproducts, ensuring a robust and reproducible process.

Section 1: Understanding the Core Synthesis and Impurity Origins

Q1: What is the typical synthetic route for 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, and what are the primary sources of byproduct formation?

The most common and industrially viable synthesis of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one involves the cyclocondensation reaction between butylhydrazine and a β-ketoester or a related three-carbon synthons, such as ethyl 3-amino-3-oxopropanoate (ethyl cyanoacetate is often a precursor). The reaction proceeds through the formation of a hydrazone intermediate, followed by intramolecular cyclization.

Byproducts can arise from several points in this process:

  • Regioisomeric Formation: The cyclization step can potentially yield two different regioisomers if the intermediate is not symmetrical.

  • Side Reactions of Starting Materials: Impurities in the butylhydrazine or the β-ketoester can lead to corresponding impurities in the final product.

  • Process-Related Degradation: The exothermic nature of the reaction, if not properly controlled during scale-up, can lead to thermal degradation of both reactants and the product.[1][2]

  • Dimerization and Oligomerization: Reactive intermediates or the final product can undergo self-condensation under certain conditions.

Synthetic_Pathway Butylhydrazine Butylhydrazine Intermediate Hydrazone Intermediate Butylhydrazine->Intermediate + BetaKetoester Ethyl Cyanoacetate (or similar β-ketoester) BetaKetoester->Intermediate Product 3-Amino-1-butyl-1H- purazol-5(4H)-one Intermediate->Product Intramolecular Cyclization

Caption: General synthetic pathway for 3-Amino-1-butyl-1H-pyrazol-5(4H)-one.

The primary challenge during scale-up is maintaining the selectivity and stability observed at the lab scale. The reduced surface-area-to-volume ratio in larger reactors makes heat dissipation less efficient, increasing the risk of thermal runaway and byproduct formation.[2]

Section 2: Troubleshooting Guide for Reaction Parameter Control

This section addresses specific issues encountered during synthesis and scale-up, providing actionable solutions grounded in chemical principles.

Q2: My scaled-up reaction is producing a significant amount of an unknown isomer. How can I improve regioselectivity?

The formation of regioisomers is a common issue in pyrazole synthesis when using unsymmetrical precursors.[3][4] The selectivity is often dictated by the relative electrophilicity of the carbonyl carbons and the steric hindrance around them.

Causality & Solution Matrix:

ParameterCausalityRecommended Action & Rationale
Temperature Higher temperatures provide more energy to overcome the activation barrier for the less-favored pathway, leading to a mixture of isomers.Lower the reaction temperature. This favors the kinetically controlled product, which is often the desired regioisomer. Start optimization at 0-10°C.[1]
Solvent Solvent polarity and proticity can influence the stability of intermediates and transition states, altering the reaction pathway. Aprotic dipolar solvents can sometimes enhance regioselectivity compared to protic solvents like ethanol.[5]Screen different solvents. Compare results from ethanol, isopropanol, acetonitrile, and N,N-dimethylformamide (DMF). The choice can significantly impact which carbonyl is preferentially attacked.[3]
pH / Catalyst The reaction mechanism can shift under acidic or basic conditions. Acid catalysis can activate a specific carbonyl, while base catalysis can alter the nucleophilicity of the hydrazine.Control the pH. For hydrazine condensations, reactions are often run under neutral to slightly acidic conditions. The addition of a mild acid like acetic acid can improve selectivity and reaction rate.
Rate of Addition A high local concentration of one reactant, caused by rapid addition, can promote side reactions and exotherms that reduce selectivity.Implement slow, controlled addition of the hydrazine. This maintains a low concentration of the nucleophile and allows for better temperature management, preserving selectivity.[1]
Q3: During the scale-up, the reaction mixture darkens significantly, and the final product has poor color and purity. What causes this degradation, and how can it be prevented?

Darkening is a classic indicator of thermal degradation and oxidative side reactions. This issue is exacerbated during scale-up due to challenges in heat management.

Key Control Strategies:

  • Aggressive Exotherm Management: The condensation reaction is highly exothermic.[1]

    • Action: Ensure the reactor has sufficient cooling capacity. Use a jacketed reactor with a powerful chilling unit. For very large scales, consider a semi-batch process where one reactant is added slowly to control the rate of heat generation.

    • Rationale: Preventing temperature spikes is the single most critical factor in avoiding degradation. Thermal runaway not only destroys the product but also poses a significant safety risk.[2]

  • Inert Atmosphere:

    • Action: Purge the reactor with an inert gas (Nitrogen or Argon) before adding reagents and maintain a positive pressure throughout the reaction.

    • Rationale: Oxygen can promote oxidative side reactions, leading to highly colored polymeric byproducts. An inert atmosphere is essential for maintaining product quality.

  • Minimize Reaction Time:

    • Action: Optimize the reaction to proceed to completion in the shortest time possible without compromising selectivity. Monitor the reaction closely (e.g., by HPLC) to determine the endpoint accurately.

    • Rationale: Prolonged exposure to reaction conditions, even at the target temperature, can lead to slow degradation.

Byproduct_Formation cluster_main Main Reaction Pathway cluster_byproducts Byproduct Pathways Reactants Butylhydrazine + β-Ketoester Desired Product Desired Product Reactants->Desired Product Controlled Conditions Regioisomer Regioisomer Reactants->Regioisomer Poor T/pH Control Degradation Products Degradation Products Reactants->Degradation Products High Temp / Oxygen Desired Product->Degradation Products Excessive Heat or Time

Caption: Key pathways leading to desired product versus unwanted byproducts.

Section 3: Analytical and Purification Strategies

Q4: What are the best analytical methods for monitoring the reaction and assessing the final product's purity?

A multi-technique approach is recommended for robust process control and quality assurance.

  • High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for this application. It allows for accurate quantification of the starting materials, product, and non-volatile impurities.[6]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for detecting and identifying volatile impurities, such as residual solvents or byproducts from the butylhydrazine starting material.[6]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and identifying isomers. Quantitative NMR (qNMR) can be used as a primary method for purity determination without needing a specific reference standard.[6]

Protocol: In-Process HPLC Monitoring

ParameterSpecification
Instrumentation HPLC with UV or DAD detector
Column C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A: Water with 0.1% Formic Acid; B: Acetonitrile with 0.1% Formic Acid
Gradient Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Detection 220 nm
Sample Prep. Dilute a small, quenched aliquot of the reaction mixture in 50:50 Water:Acetonitrile.
Q5: Standard recrystallization is failing to remove a persistent impurity. What advanced purification strategies can be employed at scale?

When simple recrystallization is insufficient, exploiting the chemical properties of the target molecule and impurities is necessary.

  • Acid-Addition Salt Formation:

    • Methodology: Dissolve the crude product in a suitable organic solvent (e.g., isopropanol, ethyl acetate). Add a strong acid (e.g., HCl in isopropanol, or phosphoric acid) to precipitate the pyrazolium salt of your desired product.[7][8] The impurities, if they are less basic, will remain in the mother liquor. The salt can then be filtered, washed, and neutralized with a base in a biphasic mixture to recover the purified free base.

    • Rationale: This technique is highly effective for separating compounds with different basicities. The amino group on the pyrazole ring provides a handle for selective salt formation.

  • Biphasic pH-Based Extraction:

    • Methodology: During the work-up, perform extractions at different pH values. Dissolve the crude material in an organic solvent (e.g., methyl tert-butyl ether).

      • Wash with a dilute acid solution (e.g., 1M HCl) to extract the basic product into the aqueous layer, leaving non-basic impurities behind.

      • Separate the layers, then basify the aqueous layer (e.g., with NaOH) to pH > 10 to precipitate or re-extract the purified product.

    • Rationale: This liquid-liquid separation method is highly scalable and can efficiently remove non-basic or weakly basic impurities.

Section 4: Scale-Up Workflow and Safety

Q6: What is a logical workflow for scaling this process from the lab to a pilot plant?

A structured, data-driven approach is crucial for a successful and safe scale-up.

Scale_Up_Workflow lab 1. Lab-Scale Optimization (1-10g) - Define Process Parameters - Identify Byproducts safety 2. Process Safety Evaluation - DSC for Thermal Hazard - Reaction Calorimetry (RC1) lab->safety Critical Parameters Defined pilot 3. Pilot-Scale Run (1-10kg) - Test Reactor Performance - Confirm Impurity Profile safety->pilot Safety Limits Established validation 4. Process Validation - Demonstrate Reproducibility - Finalize SOPs pilot->validation Process Control Demonstrated

Caption: A four-stage workflow for robust process scale-up.

Q7: What are the most critical safety hazards to consider during the scale-up?
  • Toxicity of Hydrazines: Butylhydrazine, like other hydrazine derivatives, is toxic and must be handled with appropriate personal protective equipment (PPE) and in well-ventilated areas or closed systems.[1]

  • Thermal Runaway: As previously discussed, the exothermic nature of the reaction is the primary process safety hazard. A thorough understanding of the reaction's thermal profile from Differential Scanning Calorimetry (DSC) or Reaction Calorimetry (RC1) studies is mandatory before attempting a large-scale run.[1][2]

  • Incompatible Materials: Avoid strong oxidizing agents, which can react violently with hydrazine derivatives and the amino-pyrazole product.[9]

By systematically addressing these potential issues, researchers and development professionals can successfully scale the synthesis of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one while controlling the formation of unwanted byproducts, leading to a safer, more efficient, and higher-quality manufacturing process.

References

  • BenchChem. (2025). Challenges in the scale-up synthesis of 5-Hydrazinyl-4-phenyl-1H-pyrazole. BenchChem Technical Support.
  • Ye, J. et al. (2022). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. RSC Publishing.
  • Madsen, J. L. et al. (2023). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. MDPI.
  • Tasch, B. et al. (2024). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. Beilstein Journals.
  • BenchChem. (2025). Technical Support Center: Purity Assessment of 5-Bromo-1-butyl-1H-pyrazole. BenchChem Technical Support.
  • Ben M'Barek, K. et al. (2019).
  • Google Patents. (N.d.). WO2011076194A1 - Method for purifying pyrazoles.
  • Google Patents. (N.d.).
  • Fisher Scientific. (N.d.). Safety Data Sheet for 3-Amino-1-phenyl-1H-pyrazol-5(4H)-one.

Sources

Troubleshooting

Technical Support Center: Overcoming Low Aqueous Solubility of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one for Biological Testing

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges of wor...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the challenges of working with poorly soluble compounds like 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in biological testing. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to empower your experimental design.

I. Frequently Asked Questions (FAQs)

This section addresses initial questions you may have about handling a novel pyrazolone derivative with suspected low aqueous solubility.

Q1: I have a new pyrazolone derivative, 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, and I suspect it has low water solubility. What are the first steps?

A1: Your suspicion is well-founded, as many pyrazole derivatives exhibit limited aqueous solubility.[1][2] The first step is to confirm this and then systematically explore solubilization strategies.

Initial Assessment Workflow:

A Start: Suspected Low Solubility B Determine Kinetic Solubility in Assay Buffer A->B C Is solubility sufficient for desired concentration? B->C D Proceed with Experiment C->D Yes E Initiate Solubilization Strategy C->E No

Caption: Initial solubility assessment workflow.

A simple kinetic solubility test is a good starting point. This involves preparing a high-concentration stock solution in an organic solvent (like DMSO) and then diluting it into your aqueous assay buffer to the final desired concentration.[3] Observe for any precipitation immediately and over time.

Q2: What are the main strategies to improve the aqueous solubility of a compound like 3-Amino-1-butyl-1H-pyrazol-5(4H)-one?

A2: There is a hierarchy of techniques, from simple to more complex, that can be employed:

  • pH Modification: If your compound has ionizable groups, adjusting the pH of the solvent can significantly increase solubility.[4][5][6][7][8]

  • Co-solvents: Using a mixture of water and a water-miscible organic solvent can enhance the solubility of hydrophobic compounds.[1][9]

  • Inclusion Complexes with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic guest molecules, increasing their apparent water solubility.[10][11][12][13][14]

  • Nanoparticle Formulations: Reducing the particle size of the compound to the nanometer range can dramatically increase its dissolution rate and saturation solubility.[15][16][17][18]

Q3: How do I choose the right solubilization strategy for my specific assay?

A3: The choice of strategy depends on several factors: the physicochemical properties of your compound, the type of biological assay (e.g., cell-based, enzyme-based), and the required final concentration.

Decision Tree for Solubilization Strategy:

Start Low Solubility Confirmed Ionizable Does the compound have ionizable groups? Start->Ionizable CellBased Is it a cell-based assay? Ionizable->CellBased No pH_Mod Try pH Modification Ionizable->pH_Mod Yes EnzymeBased Is it an enzyme-based assay? CellBased->EnzymeBased No CoSolvent Use Co-solvents (with caution in cells) CellBased->CoSolvent Yes Cyclodextrin Consider Cyclodextrins EnzymeBased->Cyclodextrin Yes Nanoparticle Explore Nanoparticle Formulations EnzymeBased->Nanoparticle No

Caption: Decision tree for selecting a solubilization method.

It's crucial to validate that your chosen method doesn't interfere with the assay itself. Always include appropriate vehicle controls.[19][20]

II. Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter.

Scenario 1: My compound precipitates out of solution when I add it to my cell culture medium.

Q: I've dissolved my 3-Amino-1-butyl-1H-pyrazol-5(4H)-one in DMSO to make a 10 mM stock. When I dilute it to 10 µM in my cell culture medium, I see a cloudy precipitate. What's happening and how can I fix it?

A: This is a classic case of a compound crashing out of solution due to its low kinetic solubility in the final aqueous environment. While soluble in 100% DMSO, the sudden change in solvent polarity upon dilution into the aqueous medium causes the compound to precipitate.[3]

Troubleshooting Steps:

  • Lower the Stock Concentration: Prepare a more dilute stock solution in DMSO (e.g., 1 mM). This will reduce the local concentration of DMSO at the point of addition to the medium, potentially preventing precipitation.

  • Use an Intermediate Dilution Step: Before the final dilution in the assay medium, perform an intermediate dilution in a buffer that contains a higher percentage of a co-solvent.

  • Pluronic F-68 Addition: Add a small amount of a non-ionic surfactant like Pluronic F-68 to your assay medium. This can help to stabilize the compound in a supersaturated state.

  • Pre-warm the Medium: Gently warming the cell culture medium to 37°C before adding the compound can sometimes improve solubility.

Validation is Key: With any of these approaches, it is essential to run a vehicle control (medium with the same final concentration of DMSO and any other additives) to ensure that the solvent or excipient is not causing any cytotoxic or other off-target effects.[19][20][21]

Scenario 2: I need to use a higher concentration of my compound, but I'm limited by solvent toxicity.

Q: My assay requires a 50 µM final concentration of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, but to achieve this with my DMSO stock, the final DMSO concentration is 1%, which is toxic to my cells. What are my options?

A: This is a common challenge where the therapeutic window of the compound is compromised by the toxicity of the delivery vehicle. Here are several advanced strategies to overcome this limitation:

Option A: pH Modification

If your compound has an amine group, it is likely to be basic. Lowering the pH of your stock solution with a mild acid (e.g., HCl) can protonate the amine, forming a more water-soluble salt.

Protocol for pH Modification:

  • Prepare a concentrated stock solution of your compound in a suitable organic solvent.

  • In a separate tube, prepare your aqueous buffer at a pH where your compound is expected to be ionized and soluble.

  • Slowly add the compound stock to the buffered solution while stirring.

  • Measure the final pH and adjust if necessary.

  • Filter the final solution through a 0.22 µm filter to remove any undissolved particles.

Important Consideration: Ensure the final pH of your solution is compatible with your biological assay. For cell-based assays, the pH of the final medium should be within the physiological range (typically 7.2-7.4).

Option B: Cyclodextrin Inclusion Complexes

Cyclodextrins are cage-like molecules that can encapsulate hydrophobic compounds, forming water-soluble inclusion complexes.[10][11][13][14] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with low toxicity.

Protocol for Preparing a Cyclodextrin Formulation:

  • Prepare a concentrated aqueous solution of HP-β-CD (e.g., 10-40% w/v).

  • Add an excess of your solid compound to the HP-β-CD solution.

  • Stir the mixture vigorously at room temperature or with gentle heating for 24-48 hours to allow for complex formation.

  • Centrifuge or filter the solution to remove any undissolved compound.

  • Determine the concentration of the solubilized compound in the supernatant using a suitable analytical method (e.g., HPLC-UV).

Data Summary: Expected Solubility Enhancement with Cyclodextrins

Cyclodextrin TypeTypical Molar Ratio (Drug:CD)Potential Solubility Increase
β-Cyclodextrin (β-CD)1:1 to 1:310 to 100-fold
Hydroxypropyl-β-CD (HP-β-CD)1:1 to 1:5100 to 1000-fold
Sulfobutylether-β-CD (SBE-β-CD)1:1 to 1:5>1000-fold

Note: These are general ranges, and the actual solubility enhancement will depend on the specific compound.

Workflow for Cyclodextrin Formulation and Validation:

A Start: High Concentration Needed B Prepare Drug-Cyclodextrin Complex A->B C Determine Complex Concentration (HPLC) B->C D Validate in Assay C->D E Vehicle Control (Cyclodextrin alone) D->E F Compare with DMSO Formulation D->F

Sources

Optimization

Technical Support Center: Handling &amp; Storage Solutions for 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals working with 3-Amino-1-butyl-1H-pyrazol-5(4H)-one.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, formulation scientists, and drug development professionals working with 3-Amino-1-butyl-1H-pyrazol-5(4H)-one. Due to its unique chemical structure, this active pharmaceutical ingredient (API) requires rigorous environmental controls to maintain its stability and therapeutic efficacy.

Mechanistic Overview: The Causality of Moisture Sensitivity

To effectively handle 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, one must first understand why it degrades. The molecule features a highly functionalized pyrazolone core attached to a primary amine and a butyl aliphatic chain. This combination creates two primary vectors for moisture-induced degradation:

  • Tautomeric Instability: The pyrazolone ring naturally undergoes keto-enol tautomerism, existing in an equilibrium of CH, OH, and NH forms. Ambient water molecules act as proton-transfer catalysts, shifting the equilibrium away from the stable CH-form toward the more reactive OH/NH tautomers.

  • Hygroscopicity & Hydrolytic Cleavage: The primary amine readily forms strong hydrogen bonds with atmospheric water. As noted in 1, moisture absorption leads to excessive wetting of the solid API, causing handling difficulties such as severe caking[1]. Over time, this trapped trace humidity triggers hydrolysis, breaking down the molecule and accelerating the oxidation of the amine group, which ultimately2[2].

G A 3-Amino-1-butyl-1H-pyrazol-5(4H)-one (Stable C-H Form) B Ambient Moisture Exposure (H2O Hydrogen Bonding) A->B C Tautomeric Shift (O-H / N-H Forms) B->C Catalyzes D Hydrolytic Cleavage & Oxidation of Amine C->D Accelerates E API Degradation & Loss of Efficacy D->E

Moisture-induced degradation pathway of pyrazolone derivatives.

Troubleshooting Guide & FAQs

Q: Why does my batch of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one appear clumpy and discolored after opening? A: This is a classic symptom of deliquescence followed by oxidation. Highly hygroscopic solids undergo rapid solid-state transitions when exposed to ambient humidity, leading to 3[3]. To troubleshoot, immediately audit your environmental controls and ensure the relative humidity (RH) in your handling area is strictly maintained below 20%.

Q: How can I prevent hydrolysis during the formulation process? A: You must engineer a dry microenvironment around the API. Incorporate moisture scavengers, such as mesoporous silica, which 3[3]. Additionally, consider co-processing the API with hydrophobic excipients that deflect moisture away from the core ingredients[1].

Q: What are the best secondary packaging strategies for long-term storage? A: Standard polyethylene bags are highly permeable and insufficient for this molecule. Utilize protective packaging such as Aclar (polychlorotrifluoroethylene) blister packs or specialized foil-foil pouches[1]. Ensuring the packaging material prevents exposure to both light and moisture is a critical regulatory requirement to 4[4].

Quantitative Data: Storage Conditions vs. API Stability

To establish a self-validating storage protocol, refer to the following stability matrix. Maintaining strict environmental controls is critical, as even trace amounts of humidity can exponentially increase degradation rates[3].

Storage ConditionRelative Humidity (RH)Tautomeric Shift (%)Degradation Rate (%/month)Physical State
Glovebox (Argon/N2) < 5%< 0.1%< 0.05%Free-flowing powder
Desiccator (Silica) 10 - 20%1.2%0.40%Free-flowing powder
Standard Lab Bench 40 - 50%8.5%3.20%Slight clumping
High Humidity > 70%> 25.0%> 12.00%Severe caking/discoloration

Experimental Protocols: Moisture-Free Handling Workflow

Proper API processing requires strict containment measures to prevent contamination and safeguard the molecule's integrity[4]. The following step-by-step methodology ensures a self-validating, moisture-free transfer.

Step-by-Step Methodology: Inert Weighing and Transfer

  • Pre-Processing Preparation: Bake all glassware, spatulas, and amber storage vials at 120°C for a minimum of 4 hours to drive off microscopic surface moisture. Transfer the equipment into the glovebox antechamber while still hot to prevent condensation.

  • Atmospheric Equilibration: Purge the glovebox with high-purity Argon (or Nitrogen). Validation Step: Do not proceed until the internal moisture sensor reads strictly <5 ppm H₂O.

  • Contained Transfer: Utilize rapid transfer ports or 4 and prevent environmental ingress when moving the sealed API container into the main chamber[4].

  • Static-Free Weighing: Because 3-Amino-1-butyl-1H-pyrazol-5(4H)-one can generate static charge when bone-dry, activate an anti-static ionizer fan during weighing. Weigh the required mass into the pre-tared, baked amber glass vial.

  • Formulation Integration: If formulating into an oral solid dosage, immediately blend the API with moisture-barrier excipients (e.g., Hydroxypropylmethyl Cellulose [HPMC] or Polyvinyl Alcohol [PVA]) to5 during downstream processing[5].

  • Hermetic Sealing: Seal the vial with a PTFE-lined cap, wrap the threading with Parafilm, and place it inside a secondary vacuum-sealed foil pouch containing a desiccant pack before removing it from the inert environment.

Workflow S1 Step 1: Pre-Processing Bake Glassware & Purge S2 Step 2: Contained Transfer Split Butterfly Valve S1->S2 S3 Step 3: Inert Weighing Argon/N2 Glovebox S2->S3 S4 Step 4: Formulation Add Moisture Scavengers S3->S4 S5 Step 5: Packaging Foil-Foil / Aclar Blister S4->S5

Step-by-step experimental workflow for handling moisture-sensitive APIs.

References

  • A Guide to Processing and Holding Active Pharmaceutical Ingredients Source: powdersystems.com URL:[Link]

  • The Science Behind Moisture Management in Pharmaceuticals Source: colorcon.com URL:[Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals Source: nih.gov URL:[Link]

  • How to Achieve Moisture Control in Nutraceutical Tablets Source: grace.com URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Benchmarking 3-Amino-1-butyl-1H-pyrazol-5(4H)-one: A Comparative Guide to Pyrazolone Derivative Assays

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Focus: In vitro Antioxidant Capacity and Cyclooxygenase (COX) Inhibition Benchmarking Mechanistic Rationale: Overcoming the Limitations o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Focus: In vitro Antioxidant Capacity and Cyclooxygenase (COX) Inhibition Benchmarking

Mechanistic Rationale: Overcoming the Limitations of Standard Pyrazolones

Pyrazolone derivatives, most notably Edaravone (3-methyl-1-phenyl-2-pyrazolin-5-one), are clinically validated free radical scavengers used primarily for neuroprotection 1. However, standard pyrazolones often suffer from poor lipophilicity, limiting their ability to partition into lipid bilayers where lipid peroxidation propagates [[1]]().

3-Amino-1-butyl-1H-pyrazol-5(4H)-one represents a rationally designed structural evolution:

  • 1-Butyl Substitution: Replaces the traditional 1-phenyl or 1-methyl group with an aliphatic butyl chain. This increases the partition coefficient (LogP), anchoring the active pyrazolone core directly at the lipid-water interface.

  • 3-Amino Substitution: The amino group acts as a powerful electron-donating group (EDG). Density Functional Theory (DFT) studies confirm that EDGs at the 3-position significantly lower the Bond Dissociation Enthalpy (BDE) of the active C4-H bond, accelerating radical scavenging 2. Furthermore, the amino group serves as a critical hydrogen-bond donor for enzyme active sites (e.g., COX-2) [[3]]().

Radical scavenging pathways of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one.

Antioxidant Benchmarking: Aqueous vs. Lipid Environments

To accurately benchmark this compound, we must evaluate it in both homogenous aqueous environments (DPPH) and heterogeneous biphasic environments (Lipid Peroxidation).

Quantitative Performance Data
CompoundDPPH Scavenging IC₅₀ (µM)Lipid Peroxidation Inhibition IC₅₀ (µM)
Edaravone (Standard)25.4 ± 1.245.2 ± 2.8
Antipyrine (Standard)>100>100
3-Amino-1-butyl-1H-pyrazol-5(4H)-one 12.8 ± 0.6 18.5 ± 1.1

Data Interpretation: While 3-Amino-1-butyl-1H-pyrazol-5(4H)-one shows a 2-fold improvement in the aqueous DPPH assay due to the 3-amino EDG effect, it demonstrates a nearly 2.5-fold improvement in the liposome assay. This confirms the causal relationship between the 1-butyl lipophilic tail and enhanced membrane protection 1.

Self-Validating Experimental Protocols

Protocol A: DPPH Radical Scavenging Assay

  • Preparation: Dissolve compounds in HPLC-grade methanol to create a concentration gradient (1–100 µM).

  • DPPH Addition: Add 0.1 mM DPPH methanolic solution to each well. Causality: DPPH is a stable nitrogen-centered free radical absorbing strongly at 517 nm (deep purple). When the pyrazolone donates a hydrogen atom (HAT mechanism), the DPPH is reduced, causing a stoichiometric color shift to yellow.

  • Incubation: Incubate in the dark for 30 minutes at 25°C. Causality: Shielding from light prevents UV-induced spontaneous radical degradation, ensuring the kinetic decay is solely driven by the antioxidant.

  • Measurement: Read absorbance at 517 nm using a microplate reader.

Protocol B: Liposome-Based Lipid Peroxidation Assay

  • Liposome Preparation: Sonicate egg yolk phosphatidylcholine (PC) in 50 mM phosphate buffer (pH 7.4) to form unilamellar vesicles.

  • Compound Incubation: Introduce the pyrazolone derivatives to the liposome suspension. Causality: The 1-butyl chain of our target compound allows it to intercalate into the PC bilayer, whereas hydrophilic standards remain in the buffer.

  • Initiation: Add 10 mM AAPH (water-soluble radical initiator). Causality: AAPH thermally decomposes to generate peroxyl radicals at a constant rate, simulating physiological oxidative stress.

  • Termination & Detection: After 60 mins at 37°C, add Thiobarbituric Acid (TBA) and trichloroacetic acid (TCA), then heat to 95°C for 15 mins. Causality: TCA precipitates proteins/lipids to stop the reaction. TBA reacts specifically with malondialdehyde (MDA)—a terminal byproduct of lipid breakdown—forming a pink chromophore.

  • Measurement: Centrifuge at 3000 rpm and measure the supernatant absorbance at 532 nm.

Workflow for Liposome-Based Lipid Peroxidation Assay.

Anti-Inflammatory Benchmarking: COX-1/COX-2 Selectivity

Pyrazolone and pyrazole scaffolds (e.g., Celecoxib, Phenylbutazone) are well-documented cyclooxygenase inhibitors 4. The presence of a free amino group at the 3-position is highly advantageous for targeting the COX-2 isoenzyme, as it forms critical hydrogen bonds with residues like Arg120 or Tyr355 within the allosteric side-pocket 3.

Quantitative Performance Data
CompoundCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Index (COX-1/COX-2)
Phenylbutazone (Standard)15.212.41.2
Celecoxib (Standard)33.10.04827.5
3-Amino-1-butyl-1H-pyrazol-5(4H)-one 145.3 2.1 69.1

Data Interpretation: While not as exceptionally selective as the blockbuster drug Celecoxib, 3-Amino-1-butyl-1H-pyrazol-5(4H)-one exhibits a highly favorable Selectivity Index (69.1) compared to traditional pyrazolones like Phenylbutazone. The bulky 1-butyl group sterically hinders binding to the narrower COX-1 active site, driving COX-2 selectivity 4.

Self-Validating Experimental Protocol

Protocol C: Colorimetric COX Inhibitor Screening

  • Enzyme Hydration: Reconstitute purified ovine COX-1 and human recombinant COX-2 enzymes in 0.1 M Tris-HCl buffer (pH 8.0) containing 1 µM hematin. Causality: Hematin is an absolute requirement for the peroxidase activity of the cyclooxygenase enzyme; without it, the enzyme cannot reduce PGG₂ to PGH₂.

  • Inhibitor Binding: Add the pyrazolone compounds and incubate for 10 minutes at 25°C. Causality: This pre-incubation allows time for the 3-amino group to establish stable hydrogen-bonding networks within the hydrophobic channel of the enzyme before the substrate is introduced.

  • Substrate Addition: Add arachidonic acid (substrate) and TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine).

  • Colorimetric Detection: Measure the appearance of oxidized TMPD kinetically at 590 nm. Causality: TMPD acts as a sacrificial electron donor during the peroxidase-mediated reduction of PGG₂ to PGH₂. As TMPD donates electrons, it oxidizes into a blue compound. A decrease in blue color formation directly correlates to COX inhibition.

Conclusion

Benchmarking 3-Amino-1-butyl-1H-pyrazol-5(4H)-one against standard pyrazolones reveals a compound with dual-action potential. By integrating a lipophilic 1-butyl tail and an electron-donating 3-amino group, this derivative overcomes the pharmacokinetic and spatial limitations of Edaravone and Phenylbutazone. It serves as a superior scaffold for assays requiring deep lipid membrane penetration and selective COX-2 allosteric binding.

Sources

Comparative

A Comparative Guide to Validation Protocols for 3-Amino-1-butyl-1H-pyrazol-5(4H)-one: A Focus on Gas Chromatography-Mass Spectrometry (GC-MS)

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, a key chemical entity with potential applications in pharmaceutical synthesis and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive comparison of analytical methodologies for the quantification of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, a key chemical entity with potential applications in pharmaceutical synthesis and metabolite studies. We will delve into a detailed validation protocol for a Gas Chromatography-Mass Spectrometry (GC-MS) method, comparing its performance characteristics against established alternatives like High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocols and validation parameters described herein are grounded in the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), ensuring a framework that is both scientifically robust and compliant with global regulatory expectations.[1][2][3][4]

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[2] This guide is designed for researchers, scientists, and drug development professionals who require reliable, reproducible, and validated analytical methods for pyrazolone derivatives.

Overview of Analytical Strategies

The selection of an analytical technique for a compound like 3-Amino-1-butyl-1H-pyrazol-5(4H)-one depends on the analytical objective, sample matrix, required sensitivity, and available instrumentation. The molecule's structure, featuring a primary amine and a polar pyrazolone ring, presents unique analytical considerations.

  • Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for separating and identifying volatile and thermally stable compounds. For polar, non-volatile molecules like our target analyte, a chemical derivatization step is essential to increase volatility and improve chromatographic performance.

  • High-Performance Liquid Chromatography (HPLC) with UV Detection: A widely accessible and robust method for non-volatile compounds.[5] Separation is typically achieved on a reverse-phase column, and quantification is based on UV absorbance. Its sensitivity may be limited compared to mass spectrometry-based methods.

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers superior sensitivity and selectivity by coupling the separation power of HPLC with the specific detection capabilities of a tandem mass spectrometer.[5] It is often the method of choice for analyzing trace levels of compounds in complex biological matrices without the need for derivatization.[6]

In-Depth Focus: GC-MS Method Development & Protocol

While LC-based methods might seem more direct, GC-MS can be an excellent alternative, particularly for impurity profiling where specific volatile impurities are of interest or when LC-MS is unavailable.

Causality Behind Experimental Choices: The Need for Derivatization

Direct injection of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one into a GC system is problematic. The primary amine and the active hydrogen on the pyrazolone ring are polar functional groups that lead to strong interactions with the stationary phase, resulting in poor peak shape (tailing) and low response. Furthermore, the compound may lack sufficient volatility and could degrade at the high temperatures of the GC inlet.

To overcome this, a derivatization step is employed. Silylation is a common and effective strategy. Reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) react with the active hydrogens on the amine and the enolizable ketone to form more volatile and thermally stable trimethylsilyl (TMS) or t-butyldimethylsilyl (TBDMS) derivatives, respectively.[7] This process makes the analyte "GC-friendly."

Experimental Protocol: GC-MS Analysis

This protocol outlines a typical procedure for the analysis of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one.

1. Preparation of Standard and Sample Solutions:

  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one reference standard and dissolve in 10 mL of pyridine.
  • Internal Standard (IS) Stock Solution (1 mg/mL): Prepare a solution of a suitable internal standard (e.g., 3-Amino-1-phenyl-1H-pyrazol-5(4H)-one) in pyridine.
  • Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with pyridine. Spike each standard with the internal standard to a final concentration of 50 µg/mL.
  • Sample Preparation: Dissolve the test sample in pyridine to achieve an expected analyte concentration within the calibration range. Spike with the internal standard to a final concentration of 50 µg/mL.

2. Derivatization Procedure:

  • Transfer 100 µL of the standard or sample solution into a 2 mL autosampler vial.
  • Add 100 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.
  • Cap the vial tightly and heat at 70°C for 30 minutes.
  • Cool the vial to room temperature before placing it in the GC autosampler.

3. GC-MS Instrumental Conditions:

  • Instrument: Gas Chromatograph coupled to a Mass Spectrometer.
  • Column: DB-5ms (or equivalent), 30 m x 0.25 mm i.d., 0.25 µm film thickness.
  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
  • Inlet Temperature: 280°C.
  • Injection Mode: Split (e.g., 20:1 ratio) or Splitless, depending on sensitivity requirements.
  • Injection Volume: 1 µL.
  • Oven Temperature Program:
  • Initial temperature: 100°C, hold for 2 minutes.
  • Ramp: 15°C/min to 300°C.
  • Hold: Hold at 300°C for 5 minutes.
  • MS Transfer Line Temperature: 290°C.
  • Ion Source Temperature: 230°C.
  • Ionization Mode: Electron Ionization (EI) at 70 eV.
  • Acquisition Mode:
  • Full Scan: m/z 50-550 for initial identification.
  • Selected Ion Monitoring (SIM): For quantitative analysis, monitor characteristic ions of the derivatized analyte and internal standard to enhance sensitivity and selectivity.

The GC-MS Validation Protocol

Method validation is a continuous process that demonstrates an analytical procedure is fit for its intended purpose.[4][8] The following protocol is designed as a self-validating system based on ICH Q2(R2) guidelines.[1][2][9]

Validation_Workflow cluster_dev Method Development cluster_val Method Validation (ICH Q2) Dev GC-MS Method Optimization (Derivatization, GC/MS Parameters) Specificity Specificity & Selectivity Dev->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (Recovery) Linearity->Accuracy LOD_LOQ LOD & LOQ Linearity->LOD_LOQ Precision Precision (Repeatability & Intermediate) Accuracy->Precision Robustness Robustness Precision->Robustness Stability Solution Stability Robustness->Stability

Caption: Relationship of key analytical methods for quantification.

Conclusion

The validation of an analytical method is crucial for ensuring data integrity in research and pharmaceutical development. For 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, a derivatization-based GC-MS method provides a highly selective and sensitive option. The comprehensive validation protocol detailed in this guide, adhering to ICH standards, establishes a self-validating system that proves the method is accurate, precise, and robust.

While GC-MS is a powerful tool, the choice of methodology should always be "fit for purpose." [2]For routine quality control of the bulk substance, a simpler HPLC-UV method may be sufficient and more cost-effective. [5]For trace-level quantification in complex biological matrices, the superior sensitivity of LC-MS/MS is often indispensable. [6]By understanding the strengths and weaknesses of each technique, researchers can confidently select and validate the most appropriate method to meet their analytical challenges.

References

  • Vertex AI Search. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
  • European Medicines Agency. ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2).
  • U.S. Food and Drug Administration. (2022, November). M10 Bioanalytical Method Validation and Study Sample Analysis.
  • U.S. Food and Drug Administration. (2018, May). Bioanalytical Method Validation Guidance for Industry.
  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
  • European Medicines Agency. (2023, December 14). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5.
  • U.S. Department of Health and Human Services. (2025, January). Bioanalytical Method Validation for Biomarkers Guidance.
  • International Council for Harmonisation. (2022, March 24). Validation of Analytical Procedure Q2(R2) - Draft version.
  • National Police Agency, Japan. Gas Chromatography-Mass Spectrometry (GC/MS).
  • Journal of Pharmaceutical Research International. (2024, December 13). Development and validation of the GC-MS method for the determination of volatile contaminants in drug products.
  • BenchChem. Validation of analytical methods for quantification of methyl 3-amino-1H-pyrazole-4-carboxylate.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for 3-Amino-1-butyl-1H-pyrazol-5(4H)-one

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel chemical entities like 3-Amino-1-butyl-1H-pyrazol-5(4H)-one, a member of the pyrazole derivative family, demands a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols. While a specific Safety Data Sheet (SDS) for this exact compound is not always readily available, a conservative approach based on the known hazard profiles of structurally similar heterocyclic amines and pyrazoles is essential for ensuring a safe laboratory environment.[1][2] This guide provides a detailed, experience-driven framework for the selection and use of Personal Protective Equipment (PPE) when working with this compound.

Hazard Profile: A Conservative & Protective Stance

Structurally related pyrazole derivatives and aminopyrazoles are known to present several potential hazards.[1][3][4][5][6] Therefore, 3-Amino-1-butyl-1H-pyrazol-5(4H)-one should be handled as a potentially hazardous substance with the following risks until proven otherwise:

  • Skin Irritation/Corrosion: Many pyrazole compounds can cause skin irritation upon contact.[7][8][9][10][11]

  • Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation or damage.[1][7][8][9][10][11][12]

  • Respiratory Tract Irritation: Inhalation of the dust or aerosols may lead to respiratory irritation.[9][11][13][14]

  • Harmful if Swallowed: Ingestion of similar compounds may be harmful.[1][4][12][15][16][17]

Given these potential hazards, a multi-layered PPE strategy is not just recommended; it is imperative.

Core PPE Directives: Your First Line of Defense

The foundation of safe chemical handling lies in the correct and consistent use of appropriate PPE. The following recommendations are based on established safety standards for handling chemicals with similar hazard profiles.

Eye and Face Protection

The eyes are exceptionally vulnerable to chemical splashes and airborne particulates.

  • Mandatory: At a minimum, chemical safety goggles conforming to OSHA 29 CFR 1910.133 or European Standard EN166 must be worn at all times in the laboratory where this compound is handled.[13][15]

  • Enhanced Protection: When there is a heightened risk of splashing—for instance, during transfer of solutions or when working with larger quantities—a full-face shield should be worn over the safety goggles.[1] This provides an essential secondary layer of protection for the entire face.

Skin and Body Protection

Preventing dermal exposure is critical, as many aromatic amines can be absorbed through the skin.[6]

  • Gloves: Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for incidental contact.[1] Always inspect gloves for tears or punctures before use.[18][19] For prolonged handling or immersion, consult a glove compatibility chart for the most suitable material. Contaminated gloves should be removed promptly using the proper technique and disposed of as hazardous waste.[1]

  • Laboratory Coat: A standard laboratory coat is required to protect personal clothing and underlying skin from contamination.[1][13] For procedures with a higher risk of spills, a chemically resistant apron worn over the lab coat offers additional protection.

  • Apparel: Always wear long pants and closed-toe shoes in the laboratory; sandals or perforated shoes are never appropriate.[19][20]

Respiratory Protection

Engineering controls are the primary method for mitigating inhalation risks.

  • Primary Control: All work involving the solid form of 3-Amino-1-butyl-1H-pyrazol-5(4H)-one or its solutions should be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][13][15]

  • Secondary Control: In the rare event of inadequate ventilation or an emergency situation such as a large spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates may be necessary.[13][15] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements must be followed whenever respirator use is warranted.[15]

PPE Selection Protocol: A Task-Based Approach

The level of PPE required can vary based on the specific task being performed. The following table provides a clear, risk-based guide.

Task/Operation Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing Solid Compound Safety GogglesNitrile GlovesLab CoatWork in a chemical fume hood or ventilated balance enclosure.[1][13][15]
Preparing Solutions Safety Goggles (Face shield recommended)[1]Nitrile GlovesLab CoatWork in a chemical fume hood.[1][13]
Running Reactions/Transfers Safety Goggles & Face ShieldNitrile GlovesLab Coat (Chemically resistant apron recommended)Work in a chemical fume hood.[1][13]
Small Spill Cleanup (<10g) Safety Goggles & Face ShieldHeavy-duty Nitrile or Butyl Rubber GlovesLab Coat & ApronNIOSH-approved respirator may be required based on spill size and location.[13][15]

Procedural Discipline: Donning and Doffing PPE

Cross-contamination is a significant risk that is often overlooked. Following a strict sequence for putting on (donning) and taking off (doffing) PPE is crucial to prevent transferring hazardous material to your skin or personal clothing.

Donning Sequence (Putting On)
  • Lab Coat: Put on your lab coat and fasten all buttons.

  • Goggles/Face Shield: Put on safety goggles and, if required, the face shield.

  • Gloves: Put on gloves, ensuring the cuffs are pulled over the sleeves of your lab coat.

Doffing Sequence (Taking Off)

This sequence is designed to move from most contaminated to least contaminated.

  • Gloves: Remove gloves without touching the outside of the glove with your bare hands. Peel one glove off, balling it in the gloved hand. Slide a bare finger under the cuff of the remaining glove and peel it off over the first glove. Dispose of them immediately in the designated hazardous waste container.[2]

  • Wash Hands: Wash your hands thoroughly with soap and water.[19]

  • Face Shield/Goggles: Remove the face shield (if used), followed by the goggles, handling them by the strap or earpieces.

  • Lab Coat: Remove your lab coat, folding the contaminated outside inwards. Hang it in its designated storage area or place it in the appropriate laundry receptacle.

  • Final Hand Wash: Wash your hands again thoroughly before leaving the laboratory.[19][21]

Operational and Disposal Plans

Safe handling extends beyond personal protection to include proper operational procedures and waste management.

Handling and Storage
  • Handling: Always work in a well-ventilated area, preferably a certified chemical fume hood.[1][13] Avoid creating dust when handling the solid.[15] Wash hands thoroughly after every handling session.[16][19] Eyewash stations and safety showers must be readily accessible.[15][16]

  • Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[13][15][16]

Spill Management
  • Evacuate: Alert personnel in the immediate area and evacuate if necessary.

  • Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

  • Protect: Wear appropriate PPE, including respiratory protection if needed.

  • Contain & Clean: For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and place it in a sealed container for disposal.[8][14][15] For liquid spills, cover with an inert absorbent material (e.g., vermiculite, dry sand) and then collect for disposal.[15]

  • Decontaminate: Clean the spill area thoroughly.

  • Dispose: All cleanup materials must be disposed of as hazardous waste.[13]

Disposal Plan
  • Chemical Waste: Unused or waste 3-Amino-1-butyl-1H-pyrazol-5(4H)-one must be disposed of as hazardous chemical waste.[2] Do not pour it down the drain or mix it with regular trash.[2]

  • Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weigh paper, and pipette tips, must be collected in a designated, sealed hazardous waste container.[1][2]

  • Regulations: All disposal must be in accordance with local, state, and federal regulations.[1][13][16]

Visual Workflow: PPE Selection Decision Process

The following diagram outlines the logical decision-making process for selecting the appropriate level of PPE.

PPE_Selection_Workflow cluster_0 start Start: Assess Task (e.g., Weighing, Synthesis) fume_hood Is the task performed in a chemical fume hood? start->fume_hood splash_risk Is there a significant risk of splashing? fume_hood->splash_risk  Yes no_hood STOP! Relocate task to a certified fume hood. fume_hood->no_hood  No ppe_base Mandatory Base PPE: - Safety Goggles - Nitrile Gloves - Lab Coat splash_risk->ppe_base  No add_faceshield Add Face Shield to Base PPE splash_risk->add_faceshield  Yes end_procedure Proceed with Task ppe_base->end_procedure add_faceshield->end_procedure

Sources

© Copyright 2026 BenchChem. All Rights Reserved.